Cancer/testis antigen 1 (139-156)

Core Science & Biosynthesis

NY-ESO-1 (139-156) Amino Acid Sequence and Structural Conformation: A Technical Guide for Immunotherapeutic Development

Executive Summary

Cancer/testis antigen 1 (gene: CTAG1B), commonly known as NY-ESO-1, is a paradigmatic tumor-associated antigen characterized by its restricted physiological expression in testicular germ cells and aberrant re-expression in various malignancies (e.g., melanoma, lung, and breast cancers). The 18-kDa, 180-amino-acid protein is highly immunogenic, eliciting integrated humoral and cellular immune responses. Within its molecular architecture, the peptide spanning residues 139-156 is of paramount interest to drug development professionals due to its capacity to promiscuously bind multiple Human Leukocyte Antigen (HLA) Class II molecules and drive robust CD4+ T helper cell responses .

Molecular Architecture & Sequence Analysis

The NY-ESO-1 (139-156) peptide consists of 18 amino acids with the following sequence:

A-A-D-H-R-Q-L-Q-L-S-I-S-S-C-L-Q-Q-L

Structural Conformation: In its unbound, native state, the N-terminal region of this sequence exhibits a highly flexible loop conformation, while the C-terminal region maintains a more restrained helical structure. Upon engaging with the Major Histocompatibility Complex (MHC) Class II binding groove, the peptide undergoes significant conformational adaptation. The sequence contains core binding motifs that dock precisely into the designated pockets (P1, P4, P6, P9) of the HLA-DR molecules, stabilizing the peptide-MHC complex for T-cell receptor (TCR) recognition.

Structural Conformation & HLA-Class II Binding Dynamics

The immunodominance of NY-ESO-1 (139-156) stems from its structural promiscuity—its ability to bind a diverse array of HLA-DR alleles. This broad HLA coverage is a critical asset for the development of "off-the-shelf" cancer vaccines.

Causality in Structural Binding: The binding affinity of the peptide is dictated by the specific amino acid residues acting as anchors. For instance, while the peptide binds with high affinity to HLA-DRB104:01 and HLA-DR7, structural modeling indicates that its binding to HLA-DRB401:01 is characterized by a weaker motif. This is primarily due to an unfavorable Arginine (Arg) residue attempting to dock into pocket 4 of the DRB4 groove . Understanding these structural nuances is essential for predicting patient-specific immunological responses in clinical trials.

NY-ESO-1 (139-156) HLA-DR binding and CD4+ T-cell activation pathway.

Quantitative Data: HLA Binding Profile

Table 1: HLA Class II Restriction and Binding Characteristics of NY-ESO-1 (139-156)

HLA Allele	Binding Affinity / Motif Strength	Structural Determinant (Key Pockets)	Reference
HLA-DRB104:01	High Affinity	Optimal hydrophobic anchoring in P1 and P9
HLA-DR7	High Affinity	Promiscuous core motif alignment
HLA-DRB401:01	Weak Motif	Unfavorable Arginine (Arg) in Pocket 4

Experimental Workflows: Synthesis, Validation, & Immunogenicity Profiling

To ensure scientific integrity, the evaluation of NY-ESO-1 (139-156) requires a self-validating experimental system. The following protocols detail the logical progression from peptide synthesis to functional validation, ensuring that structural fidelity translates to biological efficacy.

Self-validating experimental workflow for NY-ESO-1 (139-156) synthesis and profiling.

Protocol 1: Fmoc Solid-Phase Peptide Synthesis (SPPS) and Purification

• Resin Loading: Utilize a pre-loaded Wang resin to anchor the C-terminal Leucine.

  • Causality: Wang resin prevents C-terminal racemization during cleavage, ensuring the structural fidelity of the native sequence.

• Iterative Coupling: Employ Fmoc-protected amino acids with HBTU/DIPEA as coupling reagents. Deprotect using 20% piperidine in DMF.

• Cleavage and Deprotection: Treat the resin with a TFA/TIS/Water (95:2.5:2.5) cocktail for 2 hours.

  • Causality: Scavengers (TIS/Water) are critical here to prevent the alkylation of the sensitive Cysteine (Cys-152) and Histidine (His-142) residues during global deprotection.

• Purification: Purify the crude peptide via Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) using a C18 column, achieving >95% purity. Verify the theoretical molecular mass via MALDI-TOF Mass Spectrometry.

Protocol 2: MHC Class II Competitive Binding Assay

• Preparation: Coat 96-well plates with purified recombinant HLA-DR monomers (e.g., DRB1*04:01).

• Competition: Incubate the plates with a fixed concentration of a high-affinity biotinylated reference peptide and varying concentrations of the synthesized NY-ESO-1 (139-156) peptide.

• Detection: Wash unbound peptides and add europium-conjugated streptavidin. Quantify residual fluorescence using a time-resolved fluorometer.

• Data Analysis: Calculate the IC50 value.

  • Causality: Direct measurement of peptide-MHC affinity is notoriously difficult due to the slow association/dissociation rates of MHC Class II molecules. A competitive assay provides a highly sensitive, self-validating metric of the peptide's structural ability to displace a known binder .

Protocol 3: CD4+ T Cell Activation Assay (IFN-γ ELISPOT)

• Cell Isolation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from HLA-matched patients.

• Antigen Pulsing: Pulse autologous dendritic cells (DCs) or EBV-transformed B cells with 10 µM of the purified NY-ESO-1 (139-156) peptide for 18 hours.

• Co-culture: Co-culture the antigen-loaded APCs with autologous CD4+ T cells on an anti-IFN-γ coated ELISPOT plate for 24 hours.

• Development: Develop the plate using a biotinylated secondary antibody and AEC substrate. Count spot-forming units (SFUs).

  • Causality: This functional readout proves that the structural binding observed in Protocol 2 successfully translates into the biological presentation and subsequent TCR-mediated activation of helper T cells .

Clinical Translation & Nanovaccine Development

The structural and immunological properties of NY-ESO-1 (139-156) make it an ideal candidate for next-generation cancer vaccines. Recent advancements have focused on encapsulating this peptide within poly(lactic-co-glycolic acid) (PLGA) nanoparticles. By co-encapsulating the peptide with adjuvants like IMM60 (an α-GalCer analog), researchers can target dendritic cells directly. This nanocarrier approach protects the peptide from premature proteolytic degradation, preserves its conformational integrity, and facilitates sustained antigen presentation, thereby inducing robust and integrated CD4+ and CD8+ T cell responses in vivo.

References

• Gnjatic, S., et al. (2003). "Survey of naturally occurring CD4+ T cell responses against NY-ESO-1 in cancer patients: Correlation with antibody responses." Proceedings of the National Academy of Sciences, 100(15), 8862-8867. URL:[Link]

• James, E. A., et al. (2018). "DRB4 has a distinct motif and presents a proinsulin epitope that is recognized in subjects with type 1 diabetes." The Journal of Immunology, 201(12), 3524-3533. URL:[Link]

• Dölen, Y., et al. (2021). "PLGA Nanoparticles Co-encapsulating NY-ESO-1 Peptides and IMM60 Induce Robust CD8 and CD4 T Cell and B Cell Responses." Frontiers in Immunology, 12, 641703. URL:[Link]

An In-depth Technical Guide to the Role of Cancer/Testis Antigen 1 (139-156) in Tumor Antigen Presentation

Foreword

The field of immuno-oncology is predicated on a central principle: harnessing the patient's own immune system to recognize and eliminate malignant cells. A critical component of this process is the identification of tumor-specific antigens that can be presented to T cells, flagging cancer cells for destruction while sparing healthy tissue. Among the most promising targets are the Cancer/Testis (CT) antigens, a group of proteins whose expression is typically restricted to immune-privileged germ cells in the testis but becomes aberrantly activated in various cancers.[1][2][3] This unique expression profile minimizes the risk of on-target, off-tumor toxicities.

This guide focuses on a specific immunogenic peptide, the 139-156 fragment of Cancer/Testis Antigen 1 (CTAGE1). CTAGE1, also known as Cutaneous T-Cell Lymphoma-Associated Antigen 1, has been identified as a target in multiple malignancies, including cutaneous T-cell lymphoma, melanoma, and carcinomas of the breast, head and neck, and colon.[4][5] We will dissect the journey of the CTAGE1 (139-156) peptide, from its origin within the cancer cell to its presentation on the cell surface and its ultimate role as a beacon for cytotoxic T-lymphocyte (CTL) recognition. This document provides researchers, scientists, and drug development professionals with a detailed examination of the underlying molecular mechanisms and the state-of-the-art methodologies used to investigate this critical interaction in cancer immunotherapy.

Part 1: CTAGE1 - A Profile of a Promising Immunotherapy Target

CTAGE1 is a member of the CT antigen family, a group of over 200 proteins that serve as ideal targets for cancer vaccines and other immunotherapeutic strategies due to their high tumor specificity.[1][4][6] The expression of CT antigens in normal tissues is largely confined to the testis, an immune-privileged site that lacks human leukocyte antigen (HLA) class I expression on germ cells, thus preventing immune recognition.[1] Their re-expression in tumor cells, often linked to epigenetic events like DNA hypomethylation, renders them immunogenic.[1][3]

CTAGE1 itself has been implicated not just as a passive marker but potentially as an active participant in cancer progression, making it a compelling target.[5][7] Targeting antigens that are crucial for tumor cell survival may prevent immune evasion through antigen loss.[2][8]

Table 1: Expression Profile of CTAGE1

Tissue Type	Expression Level	Rationale & Significance
Normal Testis	High	Normal physiological expression in an immune-privileged site.[4][9]
Most Normal Tissues	Not Detected / Very Low	Establishes tumor-specificity and predicts a low risk of autoimmune side effects from targeted therapies.[4][10]
Cutaneous T-Cell Lymphoma	High	CTAGE1 was initially identified in this malignancy, highlighting its diagnostic and therapeutic potential.[4][5][11]
Melanoma	Variable	Sero-reactivity against CTAGE1 has been found in melanoma patients.[4]
Various Carcinomas	Variable	Expression has been noted in breast, lung, colon, and head and neck cancers, broadening its applicability.[4][12]
Hematological Malignancies	Frequent	Broad mRNA expression has been observed across various B- and T-cell malignancy cell lines.[8]

Part 2: The Core Mechanism: Processing and Presentation of CTAGE1 (139-156) via the MHC Class I Pathway

The presentation of intracellular antigens to CD8+ cytotoxic T cells is the cornerstone of anti-tumor immunity.[13] This process, known as the MHC class I antigen presentation pathway, is a multi-step cellular cascade that ensures the cell surface displays a representative sample of its internal protein content.[14][15] A defect in any part of this machinery can lead to immune evasion.[16]

The journey of the CTAGE1 (139-156) peptide begins with the full-length CTAGE1 protein, which is predicted to be an integral membrane protein involved in transport from the endoplasmic reticulum (ER) to the Golgi.[9][11][17]

Step 1: Proteasomal Degradation Endogenously synthesized proteins, including CTAGE1, are continually turned over. A significant portion are degraded by the ubiquitin-proteasome system.[18] The proteasome cleaves these proteins into smaller peptides, typically 2-20 amino acids in length.[18] This pool of peptides includes fragments from both normal "self" proteins and tumor-associated antigens like CTAGE1.

Step 2: Peptide Transport into the Endoplasmic Reticulum The generated peptides are in the cytosol. To be loaded onto MHC class I molecules, they must be transported into the lumen of the ER. This is actively mediated by the Transporter Associated with Antigen Processing (TAP), a heterodimeric complex that preferentially transports peptides between 8 and 16 amino acids long.[14][19]

Step 3: Peptide Trimming and MHC Class I Loading Within the ER, peptides may undergo further N-terminal trimming by the ER aminopeptidase (ERAP) to achieve the optimal length of 8-10 amino acids for stable binding to the MHC class I groove.[14][20] Concurrently, newly synthesized MHC class I heavy chains assemble with β2-microglobulin (β2m) and are held in a receptive state by a collection of chaperones known as the peptide-loading complex (PLC), which includes TAP, tapasin, calreticulin, and ERp57.[19] Peptides that exhibit the correct length and anchor residue motifs for a specific HLA allele will bind with high affinity, stabilizing the entire pMHC-I complex.[15][21]

Step 4: Surface Presentation Once a peptide is securely bound, the stable pMHC-I complex is released from the PLC and transported through the Golgi apparatus to the cell surface.[13][20] Here, it is displayed for surveillance by circulating CD8+ T cells.[13] The presentation of the CTAGE1 (139-156)-HLA complex effectively flags the tumor cell as malignant.

Caption: MHC Class I presentation pathway for the CTAGE1 (139-156) peptide.

Part 3: T-Cell Recognition and Immune Activation

The presentation of the CTAGE1 (139-156) peptide on the tumor cell surface is the critical hand-off to the adaptive immune system. The specificity of the anti-tumor response is dictated by the interaction between the peptide-MHC (pMHC) complex and the T-cell receptor (TCR) on CD8+ T cells.[22]

Successful recognition requires a tripartite interaction involving the pMHC-I complex, the TCR, and the CD8 co-receptor. This binding event, if it surpasses a certain affinity threshold, initiates a signaling cascade within the T cell, leading to its activation.[22] T-cell activation is a multifaceted process that can be measured by several key functional outcomes.[23][24][25]

• Cytokine Production: Activated T cells release pro-inflammatory cytokines, most notably Interferon-gamma (IFN-γ) and Tumor Necrosis Factor-alpha (TNF-α). IFN-γ has pleiotropic anti-tumor effects, including increasing MHC class I expression on tumor cells, thereby enhancing their visibility to the immune system.

• Proliferation (Clonal Expansion): To mount a robust response, the few T cells that recognize the antigen must undergo rapid proliferation, creating a large army of effector cells.

• Cytotoxicity: Activated CD8+ T cells, or CTLs, acquire the ability to directly kill target cells. They release cytotoxic granules containing perforin and granzymes, which induce apoptosis in the tumor cell.

Sources

• 1. Cancer/testis antigens - Wikipedia [en.wikipedia.org]
• 2. Oncogenic cancer/testis antigens: prime candidates for immunotherapy | Oncotarget [oncotarget.com]
• 3. Expression of Cancer/Testis Antigens in Prostate Cancer is Associated With Disease Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cTAGE: a cutaneous T cell lymphoma associated antigen family with tumor-specific splicing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. wikicrow.ai [wikicrow.ai]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Multi-omics analysis of overexpressed tumor-associated proteins: gene expression, immunopeptide presentation, and antibody response in oropharyngeal squamous cell carcinoma, with a focus on cancer-testis antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. genecards.org [genecards.org]
• 10. CTAGE1 protein expression summary - The Human Protein Atlas [proteinatlas.org]
• 11. CTAGE1 cutaneous T cell lymphoma-associated antigen 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 12. evitachem.com [evitachem.com]
• 13. MHC class I antigen presentation and implications for developing a new generation of therapeutic vaccines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Imaging antigen processing and presentation in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Peptide presentation by MHC class I molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Antigen presentation and tumor immunogenicity in cancer immunotherapy response prediction | eLife [elifesciences.org]
• 17. BioGPS - your Gene Portal System [biogps.org]
• 18. MHC class I-presented peptides and the DRiP hypothesis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. youtube.com [youtube.com]
• 20. researchgate.net [researchgate.net]
• 21. HLA class I alleles are associated with peptide binding repertoires of different size, affinity and immunogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Frontiers | CD8 T cell function and cross-reactivity explored by stepwise increased peptide-HLA versus TCR affinity [frontiersin.org]
• 23. marinbio.com [marinbio.com]
• 24. promab.com [promab.com]
• 25. In vitro assays for effector T cell functions and activity of immunomodulatory antibodies - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Immunodominance of Cancer/Testis Antigen 1: A Technical Guide to NY-ESO-1 (139-156) HLA-DP4 Restricted Epitope Mapping

Executive Summary & Mechanistic Rationale

Cancer/testis antigen 1 (NY-ESO-1), encoded by the CTAG1B gene, is widely recognized as one of the most immunogenic tumor antigens. Its expression is strictly restricted to testicular germ cells in healthy individuals but is aberrantly re-expressed in a broad range of human malignancies, making it a prime target for cancer immunotherapy[1].

While early immunotherapeutic efforts heavily prioritized CD8+ cytotoxic T lymphocyte (CTL) responses, durable anti-tumor immunity requires the orchestration of CD4+ T helper cells. CD4+ T cells not only sustain CTL expansion and memory but also directly modulate the tumor microenvironment via Th1 cytokines like IFN-γ[2].

A critical bottleneck in CD4+ T cell-directed vaccine design is the extreme polymorphism of Major Histocompatibility Complex (MHC) Class II alleles. However, the HLA-DP4 allele (specifically the DPB10401 and DPB10402 subtypes) is highly prevalent, occurring in approximately 40–80% of the Caucasian population[3]. Epitope mapping studies have identified the NY-ESO-1 (139-156) region—amino acid sequence AADHRQLQLSISSCLQQL—as a potent, naturally occurring CD4+ T cell target that is restricted by HLA-DP4[1].

This technical guide provides a comprehensive, self-validating methodology for mapping and validating the HLA-DP4 restricted NY-ESO-1 (139-156) epitope, bridging the gap between in silico predictions and ex vivo functional immunology.

The Structural Basis of HLA-DP4 Restriction

Understanding the causality behind epitope selection requires examining the structural mechanics of the HLA-DP4 peptide-binding groove. Unlike MHC Class I molecules, which bind short peptides (8-10 amino acids) with closed ends, the MHC Class II groove is open-ended, accommodating longer peptides (typically 13-18 amino acids).

The binding affinity of the NY-ESO-1 (139-156) peptide is dictated by specific anchor residues that interact with pockets in the HLA-DP4 groove:

• P1 Pocket : Prefers aromatic or large hydrophobic residues.

• P6 & P9 Pockets : Prefer small or hydrophobic residues that stabilize the C-terminal end of the peptide.

Through predictive algorithms and empirical truncation mapping, the 18-mer NY-ESO-1 (139-156) peptide is processed down to a minimal 12-mer core epitope: 143-154 (RQLQLSISSCLQ) [1]. Identifying this minimal core is critical; utilizing overly long peptides in vaccine formulations can lead to extracellular degradation or suboptimal loading onto APCs, thereby diluting the functional avidity of the induced T cell response.

Visualizing the HLA-DP4 Antigen Presentation Pathway

Fig 1: Mechanistic pathway of NY-ESO-1 (139-156) processing and HLA-DP4 restricted T cell activation.

Self-Validating Epitope Mapping Protocols

To ensure scientific integrity, epitope mapping must utilize a self-validating system: biochemical binding assays must confirm structural compatibility, while functional assays must confirm physiological T cell recognition[4].

Protocol 1: In Vitro HLA-DP4 Competitive Binding Assay

Causality Check: High immunogenicity in vivo can be confounded by intracellular processing efficiency. A cell-free competitive binding assay isolates the variable of MHC-affinity, proving that the peptide intrinsically binds the HLA-DP4 groove.

Step-by-Step Methodology:

• Protein Purification: Isolate recombinant HLA-DP4 (DPB1*0401) molecules from homozygous EBV-transformed B cell lines using affinity chromatography (e.g., specific anti-DP monoclonal antibodies).

• Peptide Synthesis: Synthesize the full-length NY-ESO-1 (139-156) peptide and a library of overlapping 12-mer to 15-mer truncations (>95% purity via HPLC).

• Binding Reaction: In a 96-well plate, incubate 10 nM of purified HLA-DP4 with 10 nM of a biotinylated reference peptide known to bind DP4 with high affinity.

• Competitive Titration: Add the unlabeled NY-ESO-1 test peptides at titrating concentrations ranging from 0.01 nM to 10,000 nM. Incubate at 37°C for 24 hours at pH 5.0 to simulate the acidic endosomal environment.

• Detection: Neutralize the pH and transfer the complexes to a plate coated with anti-HLA-DP antibodies. Add Europium-labeled streptavidin.

• Readout: Measure time-resolved fluorescence. The concentration of the test peptide required to inhibit 50% of the biotinylated reference peptide binding represents the IC50. An IC50 < 50 nM indicates high-affinity binding[3].

Protocol 2: Ex Vivo CD4+ T Cell Functional ELISPOT

Causality Check: Biochemical binding does not guarantee T Cell Receptor (TCR) engagement. Functional avidity must be validated using patient-derived T cells. Depleting CD8+ cells ensures the IFN-γ readout is strictly MHC Class II-dependent.

Step-by-Step Methodology:

• Cell Isolation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from NY-ESO-1 seropositive, HLA-DP4+ cancer patients using density gradient centrifugation[1].

• Rigorous Depletion: Use magnetic microbeads to deplete CD8+ T cells and CD56+ NK cells. This prevents false-positive IFN-γ signals arising from MHC-I cross-presentation or innate immune activation.

• APC Preparation: Pulse autologous Dendritic Cells (DCs) or HLA-matched EBV-B cells with 10 µg/mL of the mapped NY-ESO-1 peptides for 4 hours.

• Co-Culture: Plate 1x10⁵ purified CD4+ T cells with 2x10⁴ peptide-pulsed APCs per well in a 96-well plate pre-coated with anti-human IFN-γ capture antibodies.

• Incubation & Development: Incubate for 20 hours at 37°C. Wash the plate and apply a biotinylated anti-IFN-γ secondary antibody, followed by streptavidin-HRP and AEC substrate.

• Quantification: Count Spot Forming Cells (SFCs) using an automated ELISPOT reader.

Quantitative Data: Binding Affinity and Functional Avidity

The following table synthesizes representative data demonstrating how truncation mapping isolates the minimal epitope. Notice the correlation between the biochemical binding affinity (IC50) and the physiological T cell response (SFCs).

Peptide Sequence	Amino Acid Region	HLA-DP4 IC50 (nM)	IFN-γ SFCs (per 10⁵ CD4+ T cells)	Interpretation
AADHRQLQLSISSCLQQL	139-156	42	185	Full-length epitope; strong binder.
HRQLQLSISSCLQQL	142-156	30	210	N-terminal truncation; improved avidity.
RQLQLSISSCLQ	143-154	18	255	Minimal core epitope; optimal TCR engagement.
AADHRQLQLSIS	139-150	>1000	12	Loss of C-terminal anchor; abolishes binding.

Data summarized based on predictive algorithms and mapping studies of the NY-ESO-1 139-156 region[1].

Visualizing the Epitope Mapping Workflow

Fig 2: Self-validating experimental workflow for mapping the NY-ESO-1 HLA-DP4 restricted epitope.

References

• Gnjatic, S., et al. "Survey of naturally occurring CD4+ T cell responses against NY-ESO-1 in cancer patients." Proceedings of the National Academy of Sciences, vol. 100, no. 15, 2003, pp. 8862-8867. URL:[Link]

• Mandic, M., et al. "One NY-ESO-1-derived epitope that promiscuously binds to multiple HLA-DR and HLA-DP4 molecules and stimulates autologous CD4+ T cells from patients with NY-ESO-1-expressing melanoma." The Journal of Immunology, vol. 174, no. 3, 2005, pp. 1751-1759. URL:[Link]

• Zhao, Y., et al. "Transduction of an HLA-DP4–restricted NY-ESO-1–specific TCR into Primary Human CD4+ Lymphocytes." The Journal of Immunology, vol. 177, no. 10, 2006, pp. 6999-7005. URL:[Link]

• Zeng, G., et al. "HLA-DP4 expression and immunity to NY-ESO-1: correlation and characterization of cytotoxic CD4+ CD25- CD8- T cell clones." Proceedings of the National Academy of Sciences, 2004. URL:[Link]

Sources

• 1. Survey of naturally occurring CD4+ T cell responses against NY-ESO-1 in cancer patients: Correlation with antibody responses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HLA-DP4 expression and immunity to NY-ESO-1: correlation and characterization of cytotoxic CD4+ CD25- CD8- T cell clones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. One NY-ESO-1-derived epitope that promiscuously binds to multiple HLA-DR and HLA-DP4 molecules and stimulates autologous CD4+ T cells from patients with NY-ESO-1-expressing melanoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Transduction of an HLA-DP4–restricted NY-ESO-1–specific TCR into Primary Human CD4+ Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]

Immunogenicity of Cancer/Testis Antigen 1 (139-156) in Melanoma Models: A Technical Guide to CD4+ T Cell Activation and Epitope Promiscuity

Executive Summary

Cancer/testis antigen 1 (CTAG1), universally referred to as NY-ESO-1, represents a cornerstone in tumor immunology due to its highly restricted expression in normal testicular germ cells and its aberrant, widespread expression in various malignancies, particularly melanoma[1]. While much early research focused on CD8+ cytotoxic T cell responses, the generation of durable anti-tumor immunity is fundamentally reliant on CD4+ T cell help. Within the NY-ESO-1 protein, the 18-mer peptide spanning amino acids 139-156 (AADHRQLQLSISSCLQQL) has been identified as a profoundly immunodominant CD4+ T cell epitope[2].

This technical whitepaper provides an in-depth mechanistic analysis of the NY-ESO-1 (139-156) peptide, detailing its structural promiscuity, its role in melanoma models, and field-validated protocols for isolating and expanding antigen-specific T cells.

Molecular Characteristics & Epitope Promiscuity

The Causality of MHC Class II Binding

Unlike MHC Class I molecules, which feature closed binding grooves that restrict peptide length to 8-10 amino acids, MHC Class II molecules possess open-ended grooves. This structural variance is the causal factor allowing longer peptides, such as the 18-mer NY-ESO-1 (139-156), to dock efficiently into the binding pockets of Antigen Presenting Cells (APCs).

The sequence AADHRQLQLSISSCLQQL is highly hydrophobic and contains a versatile core binding register that satisfies the distinct anchor requirements (P1, P4, P6, P9) of multiple HLA alleles. This phenomenon, known as epitope promiscuity , allows the peptide to be presented by a broad array of MHC Class II molecules, most notably HLA-DP4 (DPB1*0401/0402) , HLA-DR4 , and HLA-DR7 [3].

Because HLA-DP4 is present in a significant majority of the Caucasian population, the 139-156 peptide is a highly strategic target for universal melanoma vaccine design. When this peptide binds to HLA-DP4, the leucine residues act as critical anchors in the hydrophobic P1 and P4 pockets, stabilizing the peptide-MHC complex for prolonged T Cell Receptor (TCR) engagement. This prolonged immunological synapse is the mechanistic driver for robust Th1 (IFN-γ) and Th2 (IL-4) cytokine polarization[4]. Conversely, predictive modeling and binding assays have demonstrated that this sequence possesses only a weak binding motif for certain secondary alleles like DRB4*01:01, due to unfavorable bulky residues clashing in pocket 4[5].

Fig 1: Endosomal processing and MHC-II presentation pathway of NY-ESO-1 (139-156) to CD4+ T cells.

Quantitative Data: HLA Restriction Profiles

The immunogenicity of NY-ESO-1 (139-156) is heavily dictated by the host's HLA haplotype. The table below summarizes the binding characteristics and resulting T-cell polarization based on established clinical and in vitro melanoma models.

HLA Allele	Peptide Sequence	Binding Characteristic	Primary T-Cell Polarization
HLA-DP4 (DPB10401)	AADHRQLQLSISSCLQQL	High Affinity (Promiscuous)	Th1 / Th2 (IFN-γ, IL-4)
HLA-DR4 (DRB10401)	AADHRQLQLSISSCLQQL	High Affinity	Th1 (IFN-γ)
HLA-DR7	AADHRQLQLSISSCLQQL	Moderate Affinity	Th1 (IFN-γ)
HLA-DRB4*01:01	AADHRQLQLSISSCLQQL	Weak Motif (Unfavorable P4)	Low/Negligible Activation

Data synthesized from comprehensive surveys of naturally occurring CD4+ T cell responses in NY-ESO-1+ cancer patients[3][5].

Self-Validating Experimental Protocols

To rigorously study the immunogenicity of NY-ESO-1 (139-156) in preclinical melanoma models, researchers must isolate, expand, and validate antigen-specific CD4+ T cells. The following protocol is engineered as a self-validating system , incorporating strict internal controls to ensure that observed proliferation is antigen-specific and not an artifact of background mitogenic noise.

Protocol: In Vitro Expansion of NY-ESO-1 (139-156) Specific CD4+ T Cells

Phase 1: Cell Isolation and APC Preparation

• PBMC Isolation: Isolate Peripheral Blood Mononuclear Cells (PBMCs) from an HLA-DP4+ melanoma patient via density gradient centrifugation.

• CD4+ Enrichment: Utilize Magnetic-Activated Cell Sorting (MACS) to positively select CD4+ T cells. Retain the CD4-depleted fraction to serve as autologous APCs.

• APC Irradiation (Causality Step): Irradiate the CD4-depleted APC fraction at 30 Gy. Why? Irradiation induces DNA double-strand breaks, permanently arresting APC proliferation. However, it preserves the structural integrity of surface MHC-II and co-stimulatory molecules (CD80/86), ensuring that any subsequent cellular expansion measured is exclusively from the CD4+ T cell compartment.

• Peptide Pulsing: Incubate the irradiated APCs with 10 µg/mL of synthetic NY-ESO-1 (139-156) peptide for 4 hours at 37°C.

Phase 2: Co-Culture and Cytokine Licensing 5. Plating: Co-culture the purified CD4+ T cells with the peptide-pulsed APCs at a 1:3 ratio in 96-well round-bottom plates. 6. Cytokine Addition (Causality Step): On Day 0, supplement the media with IL-7 (10 ng/mL). Why? IL-7 upregulates anti-apoptotic proteins (e.g., Bcl-2), ensuring the survival of naive and memory T cells during initial antigen encounter. On Day 3, introduce IL-2 (20 IU/mL). Why? IL-2 acts as a potent mitogen, driving the rapid clonal expansion of T cells that have successfully received Signal 1 (TCR-MHC) and Signal 2 (Co-stimulation).

Phase 3: Self-Validation via IFN-γ ELISPOT 7. Restimulation: On Day 12, harvest the expanded T cells and re-plate them on an IFN-γ ELISPOT plate. To validate the system, you must run three parallel conditions:

• Target Well: T cells + APCs pulsed with NY-ESO-1 (139-156).

• Negative Control: T cells + APCs pulsed with an irrelevant peptide (e.g., HIV-pol). Validates that expansion is strictly antigen-specific.

• Assay Control: T cells + Phytohemagglutinin (PHA). Validates baseline T cell viability and cytokine production capacity.

Fig 2: Workflow for in vitro expansion and validation of NY-ESO-1 (139-156) specific CD4+ T cells.

Conclusion

The NY-ESO-1 (139-156) peptide is a highly versatile and immunogenic target in melanoma research. Its structural capacity to bind multiple MHC Class II alleles—particularly HLA-DP4—makes it an indispensable tool for eliciting robust CD4+ T cell responses. By employing self-validating expansion protocols, researchers can reliably harness this epitope to evaluate novel immunotherapies, track spontaneous anti-tumor immune responses, and engineer next-generation cancer vaccines.

References

• Buy Cancer/testis antigen 1 (139-156) (EVT-243558)
• Source: nih.
• Source: nih.
• Source: researchgate.
• Source: nih.

Sources

• 1. evitachem.com [evitachem.com]
• 2. researchgate.net [researchgate.net]
• 3. Survey of naturally occurring CD4+ T cell responses against NY-ESO-1 in cancer patients: Correlation with antibody responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epitope Hierarchy of Spontaneous CD4+ T Cell Responses to LAGE-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DRB4 has a distinct motif and presents a proinsulin epitope that is recognized in subjects with type 1 diabetes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note &amp; Protocol: Preparation and Handling of Cancer/Testis Antigen 1 (139-156) Stock Solution for Cell Culture Applications

Introduction

Cancer/Testis Antigen 1B (CTAG1B), also widely known as New York esophageal squamous cell carcinoma 1 (NY-ESO-1), is a member of the cancer/testis antigen family.[1][2] These proteins are characterized by their expression in testicular germ cells and their aberrant re-expression in various malignancies, making them highly promising targets for cancer immunotherapy.[1][3] Specifically, peptide fragments of CTAG1B, such as the 139-156 epitope, are critical reagents in immunological research. These peptides can be presented by major histocompatibility complex (MHC) molecules on antigen-presenting cells, facilitating the activation of T-cells and initiating an adaptive immune response against tumor cells.[1][4]

The reproducibility of cell-based assays, including T-cell activation, cytotoxicity studies, and immunotherapy development, is critically dependent on the quality and stability of the peptide stock solution. Improper handling, reconstitution, or storage of synthetic peptides can lead to loss of activity, aggregation, or degradation, yielding inconsistent and unreliable experimental results. This guide provides a comprehensive, field-proven protocol for the preparation, storage, and handling of a CTAG1 (139-156) stock solution, designed to ensure its integrity and biological activity for cell culture applications.

Peptide Characteristics & Pre-Reconstitution Handling

Understanding the physicochemical properties of the CTAG1 (139-156) peptide is the foundation for a successful reconstitution strategy. The high proportion of hydrophobic residues in its sequence dictates the choice of solvent and handling procedure.

Key Peptide Properties

Property	Value	Causality & Implication
Sequence	SLLMWITQCFLPVFLA	The sequence is dominated by hydrophobic amino acids (L, M, W, I, F, V, A), making it poorly soluble in aqueous solutions alone.
Molecular Weight	~2039.5 Da	Accurate molecular weight is essential for calculating molar concentrations for the stock solution.
Theoretical pI	~5.98	The isoelectric point (pI) is near neutral, meaning the peptide will have minimal net charge at physiological pH, further reducing its solubility in neutral buffers.
Special Residues	M, W, Q, C	Contains Methionine (M) and Tryptophan (W), which are susceptible to oxidation, and Cysteine (C), which can form disulfide bonds.[5][6] This necessitates careful handling to avoid exposure to air and basic pH.

Protocol: Handling of Lyophilized Peptide

The integrity of the lyophilized peptide powder must be maintained from the moment of receipt. Moisture is a primary threat to long-term stability.[7][8]

• Initial Storage : Upon receipt, immediately store the lyophilized peptide in a tightly sealed container at -20°C or, for long-term storage, at -80°C.[5][8][9] Protect from bright light.

• Equilibration : Before opening the vial for the first time, place it in a desiccator and allow it to equilibrate to room temperature for at least 20-30 minutes.[5][10] Causality : This critical step prevents atmospheric moisture from condensing onto the cold, hygroscopic peptide powder, which would significantly reduce its stability and shelf-life.[8]

• Weighing : If weighing out a smaller amount, do so quickly in a clean, low-humidity environment. Tightly reseal the main container, purge with an inert gas like argon or nitrogen if possible, and return it to its recommended storage temperature.[7][11]

The Reconstitution Workflow: A Step-by-Step Guide

The following workflow outlines the decision-making process and protocol for solubilizing the highly hydrophobic CTAG1 (139-156) peptide.

Reconstitution Workflow Diagram

Caption: Workflow for reconstituting the hydrophobic CTAG1 (139-156) peptide.

Principle of Solubility

There is no universal solvent for all peptides.[10] For CTAG1 (139-156), its hydrophobicity prevents it from dissolving in water or simple buffers. Therefore, a "trial-and-error" process is not recommended as it can waste valuable material. The authoritative approach is to use a small amount of a strong, sterile organic solvent to first break the intermolecular forces between the peptide chains, followed by careful dilution in an aqueous, cell-culture compatible buffer.[5][12][13] Dimethyl sulfoxide (DMSO) is an excellent choice as it readily dissolves hydrophobic peptides and is tolerated by most cell lines at low final concentrations (typically <0.5%).[12]

Materials and Reagents

• Lyophilized CTAG1 (139-156) peptide

• High-purity, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, 1X Phosphate-Buffered Saline (PBS), pH 7.4

• Sterile, low-protein-binding polypropylene microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Protocol for Reconstitution of a 1 mM Stock Solution

This protocol details the preparation of a concentrated stock solution, which can then be diluted to the final working concentration.

• Calculation : Determine the volume of solvent needed. For a 1 mg vial of peptide (MW ≈ 2039.5 g/mol ) to make a 1 mM stock solution:

  • Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

  • Volume (µL) = (0.001 g / (0.001 mol/L * 2039.5 g/mol )) * 1,000,000 µL/L ≈ 490.3 µL

• Initial Dissolution in DMSO :

  • Add a small fraction of the total calculated volume as pure DMSO directly to the equilibrated peptide vial. For this example, add 50 µL of DMSO.

  • Causality : This small volume of a strong organic solvent is critical to fully solvate the hydrophobic peptide before introducing an aqueous buffer, which could otherwise cause immediate precipitation.[12]

  • Vortex the vial gently for 1-2 minutes. If dissolution is slow, sonicate the sample in a water bath for 5-10 minutes, avoiding excessive heat.[13][14] Visually confirm that all peptide material has dissolved and the solution is clear.

• Dilution with Aqueous Buffer :

  • Calculate the remaining volume of aqueous buffer needed: 490.3 µL - 50 µL = 440.3 µL of sterile 1X PBS.

  • Using a pipette, slowly add the sterile PBS to the DMSO-peptide solution dropwise while gently vortexing.[10][12]

  • Causality : Adding the aqueous buffer slowly to the dissolved peptide prevents a rapid change in solvent polarity, which can cause the peptide to aggregate and precipitate out of solution.[10]

• Final Confirmation : Once all the PBS has been added, vortex the solution gently. Centrifuge the vial briefly to collect the entire volume. Visually inspect the solution against a light source to ensure it is clear and free of any particulates or turbidity. The absence of a pellet after centrifugation confirms full solubilization.[15][16]

Quality Control, Storage, and Use

Proper storage after reconstitution is as crucial as the reconstitution process itself.

Aliquoting for Stability

Peptides in solution are susceptible to degradation from repeated freeze-thaw cycles.[5][6][8][17] Therefore, aliquoting is mandatory for maintaining long-term activity.

• Immediately after reconstitution, dispense the stock solution into single-use aliquots in sterile, low-protein-binding polypropylene tubes.

• The volume of each aliquot should be appropriate for a single experiment (e.g., 10-20 µL).

• Trustworthiness : This practice ensures that the main stock is not repeatedly temperature-cycled, providing consistency across experiments conducted over several weeks or months.[6][17]

Long-Term Storage Conditions

Form	Temperature	Duration	Rationale
Lyophilized Powder	-20°C to -80°C	Years	Maximum stability in a dry, cold, and dark environment.[8][9]
Stock Solution (Aliquots)	-20°C	Weeks to Months	Good for short-term storage, but degradation can still occur.[5][9]
Stock Solution (Aliquots)	-80°C	Months to a Year	Highly Recommended. The lower temperature significantly slows chemical degradation pathways like oxidation and hydrolysis.[6][17]

Protocol: Preparing Working Solutions for Cell Culture

Peptide stability is significantly reduced in complex biological fluids like cell culture medium, especially those containing serum, due to the presence of proteases.[17]

• Retrieve a single aliquot of the frozen stock solution from -80°C storage.

• Thaw it quickly at room temperature or on ice.

• Briefly centrifuge the tube to collect the contents at the bottom.

• Immediately before adding to your cells, dilute the stock solution to the final desired working concentration (e.g., 1-10 µM) using your complete cell culture medium.

• Mix gently by pipetting or inverting. Do not store peptides diluted in complete medium.[17] Prepare this working solution fresh for each experiment.

Safety & Handling Precautions

While specific toxicity data for this peptide may be limited, all synthetic peptides should be handled with care.

• Personal Protective Equipment (PPE) : Always wear nitrile gloves, a lab coat, and safety glasses when handling peptide solutions to prevent skin contact and eye splashes.[18]

• Ventilation : Handle the lyophilized powder and concentrated DMSO stock in a well-ventilated area or a chemical fume hood to minimize inhalation risk.[18]

• Disposal : Dispose of unused peptide solutions and contaminated materials in accordance with your institution's chemical waste disposal guidelines.

References

• Core Peptides. "Storing and Handling Peptides". (July 14 2020). [Link]

• ResearchGate. "How stable the peptides in cell culture medium and what is the optimal storage?". (November 24 2025). [Link]

• Biomatik. "Peptide Handling (Solubility & Storage) Guideline". (November 27 2020). [Link]

• AAPPTEC. "Handling and Storage of Peptides - FAQ". [Link]

• Scribd. "Handling and Storage of Synthetic Peptides". [Link]

• LifeTein. "How to dissolve, handle and store synthetic peptides". [Link]

• JPT. "How to Reconstitute Peptides". [Link]

• Biorunstar. "Are there any safety concerns when handling peptide substrates?". (August 06 2025). [Link]

• Peptide Reconstitution Guide. "Peptide Reconstitution Guide — Solvents, Techniques & Lab Safety". (November 28 2025). [Link]

• kbDNA. "Peptide Preparation Guide (+Protocols)". (August 20 2024). [Link]

• JPT Peptide Technologies. "Peptide Solubilization". [Link]

• PMC. "Protocol for reconstituting peptides/peptidomimetics from DMSO to aqueous buffers for circular dichroism analyses". [Link]

• Wikipedia. "CTAG1B". [Link]

• ASCO Publications. "Identifying cancer testis antigen peptides to enhance antitumor response". [Link]

• NCBI Gene. "CTAG1B cancer/testis antigen 1B [Homo sapiens (human)]". (March 03 2026). [Link]

• Frontiers in Genetics. "Systems-Level Mapping of Cancer Testis Antigen 1b/a to Sarcoma Pathways...". (May 17 2022). [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. CTAG1B - Wikipedia [en.wikipedia.org]
• 3. CTAG1B cancer/testis antigen 1B [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 4. Cancer immunotherapy: Identifying cancer testis antigen peptides to enhance antitumor response. - ASCO [asco.org]
• 5. Handling and Storage Guidelines for Peptides - Bachem [bachem.com]
• 6. biomatik.com [biomatik.com]
• 7. corepeptides.com [corepeptides.com]
• 8. peptide.com [peptide.com]
• 9. Peptide Storage Guide - Creative Peptides [creative-peptides.com]
• 10. Synthetic Peptide Handling & Storage Protocol [sigmaaldrich.com]
• 11. scribd.com [scribd.com]
• 12. lifetein.com [lifetein.com]
• 13. biocat.com [biocat.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. jpt.com [jpt.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. biorunstar.com [biorunstar.com]

cancer/testis antigen 1 (139-156) applications in cancer vaccine development

Application Note: Engineering Next-Generation Cancer Vaccines with NY-ESO-1 (139-156)

Executive Summary

Cancer/testis antigen 1 (CTAG1B), widely known as NY-ESO-1, is one of the most immunogenic tumor-associated antigens identified to date. Historically, cancer vaccine development heavily prioritized CD8+ cytotoxic T lymphocyte (CTL) epitopes. However, clinical consensus has definitively shifted: durable, memory-driven anti-tumor immunity strictly requires concurrent CD4+ T cell help.

The NY-ESO-1 (139-156) peptide—sequence AADHRQLQLSISSCLQQL [1]—is a highly promiscuous MHC Class II epitope. It is naturally recognized by CD4+ T cells in patients with NY-ESO-1+ malignancies [2]. This application note details the mechanistic rationale, formulation strategies, and self-validating experimental protocols for integrating NY-ESO-1 (139-156) into translational cancer vaccine pipelines.

Mechanistic Rationale: The Causality of CD4+ T Cell Help

Why is the inclusion of NY-ESO-1 (139-156) critical for a successful cancer vaccine? The generation of a potent anti-tumor CTL response is not a standalone event. When dendritic cells (DCs) process and present the NY-ESO-1 (139-156) peptide via HLA-DR4 or HLA-DP4 [3], they activate antigen-specific CD4+ Th1 cells. This interaction triggers a critical causality loop:

• DC Licensing: Activated CD4+ T cells express CD40L, which binds to CD40 on the DC. This interaction "licenses" the DC, causing a massive upregulation of costimulatory molecules (CD80/CD86) and enhancing its ability to cross-prime CD8+ T cells.

• Cytokine Support: Th1 cells secrete IL-2 and IFN-γ, which are absolute requirements for the clonal expansion and survival of CD8+ T cells in the highly immunosuppressive tumor microenvironment.

Without this CD4+ help, CD8+ T cells often undergo apoptosis or fall into a state of terminal exhaustion.

Mechanistic pathway of NY-ESO-1 (139-156) eliciting CD4+ T cell help for CD8+ cross-priming.

Quantitative Data Summary: NY-ESO-1 (139-156) Profile

Property	Specification
Target Antigen	Cancer/testis antigen 1 (NY-ESO-1 / CTAG1B)
Peptide Sequence	AADHRQLQLSISSCLQQL (Amino acids 139-156)
Molecular Weight	~2026.3 Da
Primary HLA Restriction	HLA-DRB104:01, HLA-DPB104:01, HLA-DPB1*04:02
Target Effector Cell	CD4+ T Helper Cells (Th1 phenotype)
Cytokine Profile	IFN-γ, IL-2, TNF-α
Formulation Applications	PLGA Nanoparticles, Peptide-Adjuvant Emulsions, DC Pulsing

Formulation Strategy: PLGA Nanoparticle Encapsulation

Delivering naked peptides in vivo often results in rapid systemic clearance and poor DC uptake. Encapsulating NY-ESO-1 (139-156) into Poly(lactic-co-glycolic acid) (PLGA) nanoparticles solves this pharmacokinetic hurdle [4]. PLGA is FDA-approved and biocompatible. More importantly, engineering these particles to a size of 150-300 nm mimics the dimensions of viral pathogens, naturally promoting phagocytosis by DCs. Once inside the DC, the acidic environment of the endolysosome hydrolyzes the PLGA, releasing the peptide precisely where MHC Class II loading occurs.

Protocol 1: Synthesis of NY-ESO-1 (139-156) PLGA Nanoparticles

Methodology: Double Emulsion Solvent Evaporation (W1/O/W2)

Experimental Causality: A 50:50 lactide:glycolide ratio is chosen for its relatively rapid degradation rate (weeks), which is ideal for vaccine burst-release compared to higher lactide ratios. Dichloromethane (DCM) is utilized as the organic solvent due to its high volatility, allowing for rapid evaporation and particle hardening.

• Aqueous Phase 1 (W1): Dissolve 2 mg of NY-ESO-1 (139-156) peptide in 200 µL of sterile PBS.

• Organic Phase (O): Dissolve 50 mg of PLGA (50:50, MW 30k-60k) in 2 mL of DCM.

• Primary Emulsion (W1/O): Add W1 to O dropwise while sonicating on ice using a probe sonicator (40W, 1 min). Note: Ice prevents thermal degradation of the peptide during high-energy emulsification.

• Secondary Emulsion (W1/O/W2): Pour the primary emulsion into 10 mL of a 1% (w/v) Polyvinyl alcohol (PVA) solution. Sonicate immediately (40W, 2 mins). Note: PVA acts as a surfactant, stabilizing the droplets and preventing coalescence, which dictates the final nanoparticle size.

• Solvent Evaporation: Stir the emulsion magnetically at room temperature for 3-4 hours in a fume hood to evaporate the DCM.

• Collection: Centrifuge the hardened nanoparticles at 15,000 x g for 20 mins. Wash twice with ultrapure water to remove residual PVA. Lyophilize for long-term storage.

Self-Validation & Quality Control: Do not discard the primary supernatant after the first centrifugation. Measure the unencapsulated peptide in this supernatant using a Micro BCA Assay. Calculate the Encapsulation Efficiency (EE%) = [(Total Peptide - Free Peptide) / Total Peptide] × 100. An EE% > 60% validates the formulation parameters. If EE% is low, the peptide is partitioning too heavily into the continuous aqueous phase; resolve this by increasing the PLGA concentration to increase organic phase viscosity.

Protocol 2: In Vitro Validation of Antigen Presentation

Methodology: DC-T Cell Co-culture and Intracellular Cytokine Staining (ICS)

Experimental Causality: Blood-circulating DCs are too rare for scalable assays. Using monocyte-derived DCs (moDCs) provides a robust, autologous antigen-presenting system. Brefeldin A is utilized during restimulation to block the Golgi apparatus, trapping newly synthesized cytokines inside the cell for flow cytometric detection.

• moDC Generation: Isolate PBMCs from an HLA-DR4+ or HLA-DP4+ healthy donor. Plate adherent monocytes in RPMI + 10% FBS supplemented with GM-CSF (800 U/mL) and IL-4 (500 U/mL) for 5 days. This cytokine cocktail forces differentiation into highly phagocytic immature DCs.

• Antigen Pulsing: Add the lyophilized NY-ESO-1 (139-156) PLGA nanoparticles (resuspended to equivalent 10 µg/mL peptide) to the moDCs. Incubate for 24 hours. This duration allows sufficient time for nanoparticle endocytosis, PLGA hydrolysis, endosomal processing, and MHC-II surface presentation.

• T Cell Isolation & Co-culture: Isolate autologous CD4+ T cells via magnetic negative selection. Co-culture these T cells with the pulsed moDCs at a 10:1 (T:DC) ratio for 7 days in the presence of low-dose IL-2 (20 U/mL).

• Restimulation: On day 7, restimulate the T cells with free NY-ESO-1 (139-156) peptide (5 µg/mL) for 6 hours. Add Brefeldin A (10 µg/mL) for the final 4 hours of incubation.

• Flow Cytometry: Harvest the cells, stain with viability dye and anti-CD4-FITC. Fix, permeabilize, and stain intracellularly with anti-IFN-γ-PE. Analyze via flow cytometry.

Self-Validation & Quality Control: This assay is only valid if rigorous controls are met. You must include a "Blank PLGA NP" pulsing control and an "Irrelevant Peptide" (e.g., HIV Gag or OVA 323-339) restimulation control. The assay is validated if the irrelevant peptide control shows baseline noise (<0.5% IFN-γ+ CD4+ cells), proving that the measured Th1 response is strictly antigen-specific and not an artifact of non-specific DC activation by the PLGA polymer.

References

• Proceedings of the National Academy of Sciences (PNAS). Survey of naturally occurring CD4+ T cell responses against NY-ESO-1 in cancer patients. URL:[Link]

• The Journal of Immunology (via PMC). DRB4*01:01 Has a Distinct Motif and Presents a Proinsulin Epitope That Is Recognized in Subjects with Type 1 Diabetes (Includes NY-ESO-1 139-156 binding data). URL:[Link]

• Frontiers in Immunology. PLGA Nanoparticles Co-encapsulating NY-ESO-1 Peptides and IMM60 Induce Robust CD8 and CD4 T Cell and B Cell Responses. URL:[Link]

Sources

• 1. Cancer/testis antigen 1 (139-156) - Creative Peptides [creative-peptides.com]
• 2. pnas.org [pnas.org]
• 3. DRB4 has a distinct motif and presents a proinsulin epitope that is recognized in subjects with type 1 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]

Application Note: Engineering CD4+ T Cells with HLA-DR4-Restricted TCRs Targeting NY-ESO-1 (139-156)

Audience: Researchers, Scientists, and Drug Development Professionals in Adoptive Cell Therapy (ACT) Focus: MHC Class II-Restricted TCR-T Cell Engineering, CRISPR/Cas9 TRAC/TRBC Knockout, and Functional Validation

Scientific Rationale: The Case for CD4+ TCR-T Cells

Adoptive cell therapy utilizing T cell receptor (TCR)-engineered T cells has demonstrated profound clinical efficacy against solid tumors[1]. However, the vast majority of clinical pipelines focus exclusively on CD8+ cytotoxic T lymphocytes recognizing MHC Class I-restricted epitopes. While effective initially, CD8+ TCR-T cells often suffer from rapid exhaustion and replicative senescence in the hostile tumor microenvironment without sustained "T cell help."

Engineering CD4+ T cells to recognize the cancer/testis antigen NY-ESO-1 (CTAG1B)[2] addresses this critical immunological gap. The peptide sequence NY-ESO-1 (139-156) (AADHRQLQLSISSCLQQL) is an immunodominant epitope naturally processed and presented by the MHC Class II molecule HLA-DRB4*01:01 (HLA-DR4)[3].

When adoptively transferred, CD4+ T cells engineered with an HLA-DR4-restricted NY-ESO-1 TCR act as master orchestrators of the anti-tumor response. They secrete high localized concentrations of IFN-γ and IL-2, license dendritic cells, sustain endogenous CD8+ memory populations, and can exhibit direct granzyme/perforin-mediated cytotoxicity against HLA-DR4+ tumor cells. To ensure a high therapeutic index and prevent TCR mispairing—which dilutes surface expression of the transgenic TCR and risks graft-versus-host disease (GvHD)—this protocol integrates CRISPR/Cas9-mediated disruption of the endogenous TCR alpha (TRAC) and beta (TRBC) loci prior to lentiviral TCR delivery.

Mechanistic Architecture

The following diagram illustrates the immunological synapse formed between the engineered CD4+ T cell and the HLA-DR4+ tumor cell or antigen-presenting cell (APC), highlighting the causality of the downstream signaling cascade.

Mechanism of Action: Engineered CD4+ T cell recognizing HLA-DR4/NY-ESO-1(139-156) complex.

End-to-End Engineering Protocol

This methodology establishes a self-validating system where each phase contains built-in checkpoints to ensure the integrity of the engineered T cell product.

Five-phase workflow for engineering NY-ESO-1 (139-156) specific CD4+ TCR-T cells.

Phase 1: CD4+ T Cell Isolation and Activation

Causality: Starting with a pure CD4+ population prevents CD8+ overgrowth during ex vivo expansion. Activation via CD3/CD28 crosslinking is required to transition T cells from the G0 to G1 phase, making their chromatin accessible for CRISPR editing and permissive to lentiviral integration.

• Isolate peripheral blood mononuclear cells (PBMCs) from an HLA-DRB4*01:01 positive donor using Ficoll-Paque density gradient centrifugation.

• Perform negative magnetic selection using a commercial CD4+ T Cell Isolation Kit to obtain untouched CD4+ T cells.

• Seed CD4+ T cells at 1×106 cells/mL in X-VIVO 15 medium supplemented with 5% human AB serum.

• Activate cells using anti-CD3/CD28 magnetic beads at a 1:1 bead-to-cell ratio. Supplement with 5 ng/mL IL-7 and 5 ng/mL IL-15. (Note: IL-7 and IL-15 are specifically chosen over IL-2 to preserve a less differentiated, long-lived memory stem T cell (Tscm) phenotype, which correlates with superior in vivo persistence).

• Incubate at 37°C, 5% CO₂ for 48 hours.

Phase 2: CRISPR/Cas9-Mediated Endogenous TCR Knockout

Causality: Knocking out the endogenous TCR prevents competition for limited CD3 signaling components and avoids mispairing between endogenous and transgenic TCR chains, which can create dangerous off-target neoreactivities[4].

• Synthesize chemically modified sgRNAs targeting the first exon of the TRAC locus and the TRBC1/2 loci.

• Complex sgRNAs with Cas9 nuclease at a 1:2.5 molar ratio (Cas9:sgRNA) at room temperature for 15 minutes to form Ribonucleoproteins (RNPs).

• De-bead the activated CD4+ T cells using a magnetic stand. Wash cells twice in PBS and resuspend in electroporation buffer at 2×107 cells/mL.

• Mix 20 µL of the cell suspension with 5 µL of the RNP complex.

• Electroporate using a nucleofector device (e.g., Pulse code EH-115).

• Immediately recover cells in pre-warmed, cytokine-supplemented X-VIVO 15 medium and rest for 4 hours.

Phase 3: Lentiviral Transduction of the NY-ESO-1 TCR

Causality: Lentiviral vectors provide stable, genomic integration of the transgenic TCR. Spinofection utilizes centrifugal force to enhance physical contact between the viral particles and the T cell membrane, significantly boosting transduction efficiency.

• Coat non-tissue culture treated 24-well plates with RetroNectin (20 µg/mL) overnight at 4°C. Wash with PBS.

• Pre-load the wells with the lentiviral vector encoding the HLA-DR4-restricted NY-ESO-1 (139-156) TCR (MOI of 5). Centrifuge at 2000 × g for 2 hours at 32°C.

• Resuspend the CRISPR-edited CD4+ T cells in medium containing 8 µg/mL polybrene and add 1×106 cells per well.

• Centrifuge the plate at 1000 × g for 10 minutes at 32°C (Spinofection).

• Incubate overnight. The following morning, perform a complete media exchange to remove polybrene and residual viral particles.

Phase 4: Ex Vivo Expansion and Phenotypic Characterization

Causality: A 10-14 day expansion phase is required to generate clinically relevant cell numbers. Flow cytometric validation at this stage ensures the product meets safety and efficacy specifications before functional testing.

• Maintain cell density between 0.5−1×106 cells/mL by adding fresh X-VIVO 15 medium supplemented with IL-7 and IL-15 every 2-3 days.

• On Day 7 post-transduction, perform flow cytometry to validate the system:

  • Stain for CD3, CD4, and the specific TCR Vβ family of the transgenic TCR.

  • Stain with HLA-DRB4*01:01 / NY-ESO-1 (139-156) PE-conjugated tetramers to quantify antigen-specific TCR surface expression[3].

  • Stain for endogenous TCRα/β to confirm CRISPR knockout efficiency.

Phase 5: Functional Validation

Causality: Surface expression does not guarantee functionality. Co-culture assays validate that the engineered TCR can successfully form an immunological synapse and trigger downstream effector functions upon encountering the target antigen.

• Target Cell Preparation: Use an HLA-DRB4*01:01+ / NY-ESO-1+ tumor cell line (e.g., engineered Mel-624) or autologous APCs pulsed with the AADHRQLQLSISSCLQQL peptide.

• Co-culture: Plate the engineered CD4+ TCR-T cells with target cells at Effector:Target (E:T) ratios of 1:1, 5:1, and 10:1 in 96-well plates.

• Cytokine Release: After 24 hours, harvest the supernatant and perform an ELISA for IFN-γ and IL-2 to quantify cytokine output.

• Cytotoxicity: Assess direct cytotoxicity using a live-cell imaging system (e.g., IncuCyte) by tracking the apoptosis of target cells (using Caspase-3/7 green dye) over 72 hours.

Quality Control & Validation Metrics

To ensure the trustworthiness and reproducibility of the engineered CD4+ T cells, the following quantitative metrics must be met at each phase of the protocol.

Quality Control Phase	Metric / Assay	Target Threshold	Corrective Action if Failed
Phase 1: Isolation	CD4+ Purity (Flow Cytometry)	> 95%	Repeat magnetic negative selection.
Phase 2: CRISPR KO	Endogenous TCRα/β Surface Expression	< 10% positive	Optimize Cas9:sgRNA molar ratio; check electroporation buffer.
Phase 3: Transduction	Transgenic TCR Expression (Tetramer+)	40% - 60%	Increase lentiviral MOI; ensure RetroNectin coating is uniform.
Phase 4: Expansion	Cell Viability (Trypan Blue / AOPI)	> 85%	Adjust IL-7/IL-15 cytokine concentrations; reduce cell density.
Phase 5: Function	IFN-γ Secretion (ELISA)	> 1000 pg/mL at 24h	Verify HLA-DRB4*01:01 expression on target tumor cells.

References

• Jäger E, Jäger D, Karbach J, et al. "Identification of NY-ESO-1 epitopes presented by human histocompatibility antigen (HLA)-DRB4*0101-0103 and recognized by CD4(+) T lymphocytes of patients with NY-ESO-1-expressing melanoma." Journal of Experimental Medicine (2000). URL: [Link]

• Rapoport AP, Stadtmauer EA, Binder-Scholl GK, et al. "NY-ESO-1-specific TCR-engineered T cells mediate sustained antigen-specific antitumor effects in myeloma." Nature Medicine (2015). URL: [Link]

• Eyquem J, Mansilla-Soto J, Giavridis T, et al. "Targeting a CAR to the TRAC locus with CRISPR/Cas9 enhances tumour rejection." Nature (2017). URL: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. evitachem.com [evitachem.com]
• 3. researchgate.net [researchgate.net]
• 4. Gene editing and CRISPR in the clinic: current and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting High Background in NY-ESO-1 (139-156) ELISPOT Assays

Welcome to the Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing high background noise in Enzyme-Linked ImmunoSpot (ELISPOT) assays targeting the cancer/testis antigen 1 (NY-ESO-1), specifically the immunogenic 139-156 peptide epitope.

As a functional single-cell assay, ELISPOT is highly sensitive to both biological variables and technical execution. High background can obscure rare antigen-specific T cell responses, leading to false positives or uninterpretable data. This guide deconstructs the causality behind these issues and provides field-proven, self-validating protocols to restore assay integrity.

Part 1: Diagnostic Workflow

Before adjusting your protocol, you must determine whether the high background is a biological/reagent artifact (distinct, countable spots in negative controls) or a technical execution failure (a dark, blotchy membrane obscuring the wells).

Diagnostic decision tree for isolating ELISPOT background sources.

Part 2: Frequently Asked Questions (FAQs)

Section A: Biological & Reagent Factors

Q: Why is my negative control (DMSO only) showing >50 Spot Forming Cells (SFCs) per well? A: High spontaneous cytokine release (often IFN-γ) in negative controls usually stems from in vivo activation of the donor's PBMCs or stress during cell processing[1].

• Causality: When PBMCs are processed or thawed, a subpopulation of cells may undergo apoptosis. Dead cells release Damage-Associated Molecular Patterns (DAMPs), which activate monocytes in the PBMC pool, leading to non-specific bystander T cell or NK cell activation. Furthermore, overcrowding cells can lead to unwanted non-specific activation[1].

• Solution: Rest PBMCs overnight in a serum-free medium or medium supplemented with 10% Human AB serum before plating. Always assess viability prior to seeding; do not proceed if viability is <90%[2].

Q: Specifically for NY-ESO-1 (139-156), why do I see high background in peptide-stimulated wells compared to other epitopes? A: NY-ESO-1 (139-156) is a highly immunogenic CD4+ T cell epitope frequently used in cancer monitoring[3]. However, when synthesized in vitro, peptides can carry over endotoxins (lipopolysaccharides) from the manufacturing process. Endotoxin contamination is a primary driver of false-positive IFN-γ signals[4].

• Causality: Endotoxins bind to Toll-Like Receptor 4 (TLR4) on monocytes/macrophages within the PBMC mixture. This triggers the release of IL-12 and IL-18, which subsequently activate bystander memory T cells and NK cells to secrete IFN-γ, creating specific-looking spots that are actually antigen-independent[5].

• Solution: Always mandate >95% purity and a low-endotoxin guarantee from your peptide synthesis provider. Reconstitute the NY-ESO-1 peptide in sterile, endotoxin-free DMSO[6].

Mechanistic pathway of endotoxin-induced false positive IFN-γ secretion.

Section B: Technical & Assay Execution

Q: The entire PVDF membrane is dark or blotchy, obscuring the actual spots. What went wrong? A: A blotchy membrane is a technical artifact. It is typically caused by one of three execution failures:

• Antibody Aggregation: Unfiltered secondary (detection) antibodies can form microscopic aggregates that stick non-specifically to the PVDF membrane. Solution: Centrifuge the detection antibody or filter it through a 0.22 µm syringe filter prior to use[2].

• Inadequate Washing: Secreted cytokines from the pre-incubation medium can carry over, or unbound enzyme conjugates (e.g., Streptavidin-ALP/HRP) may remain trapped in the membrane matrix. Solution: Remove the underdrain of the plate and wash both sides of the PVDF membrane thoroughly with PBS-Tween[7][8].

• Incomplete Drying: Wet or damp membranes naturally display a dark background due to light refraction. Solution: Air-dry the plate completely in the dark. Drying overnight at 4°C can significantly increase the contrast between the spots and the background[2].

Q: My spots are diffuse and poorly defined, making them impossible to count accurately. How do I fix this? A: Diffuse spots occur when the localized concentration of captured cytokine is disrupted.

• Causality: If the plate is bumped, moved, or subjected to vibrations inside the incubator during the 18-24 hour cell culture phase, the cells will physically shift. As they move, the cytokines they secrete bind to a wider, less concentrated area of the capture antibody[2][9].

• Solution: Place the ELISPOT plate in a dedicated, low-traffic incubator. Do not stack plates, as this causes uneven temperature distribution, and do not open the incubator door during the assay[8].

Part 3: Quantitative Benchmarks & Troubleshooting Metrics

Use the following data thresholds to benchmark your assay's performance and identify the mechanistic root of high background. According to the European ELISpot Proficiency Panel, a "typical" background level is below 6 spots per 100,000 PBMCs for IFN-γ ELISpot[1].

Metric	Expected Optimal Range	Indicator of High Background	Mechanistic Cause	Corrective Action
Negative Control (DMSO only)	< 6 SFCs / 100,000 PBMCs	> 20 SFCs / 100,000 PBMCs	In vivo activation, poor cell viability, or contaminated media.	Rest PBMCs overnight; verify viability >90%; use endotoxin-free media.
NY-ESO-1 (139-156) Wells	Distinct spots, clear background	High SFCs + diffuse background	Endotoxin in synthetic peptide driving bystander IFN-γ release.	Re-synthesize peptide with endotoxin-free guarantee; reconstitute in sterile DMSO.
Positive Control (PHA/anti-CD3)	> 1,000 SFCs (often confluent)	Confluent spots + dark membrane	Over-development of substrate or excessive secondary antibody.	Monitor development visually (5-15 mins); filter secondary antibody.
Membrane Background	White / Pale	Dark blue/red blotches	Inadequate washing or incomplete membrane drying.	Wash both sides of PVDF membrane; dry overnight at 4°C.

Part 4: Optimized Step-by-Step Methodology for NY-ESO-1 ELISPOT

To ensure a self-validating system, this protocol includes built-in quality control checks at critical junctures to prevent background issues before they occur.

Step 1: PVDF Membrane Pre-wetting

• Action: Add 15 µL of 35% ethanol to each well for exactly 30 seconds[7]. Wash immediately with 200 µL of sterile water 5 times.

• Validation Check: The membrane should transition from opaque white to semi-translucent. If it remains opaque, wetting is incomplete (leading to blank areas). Over-wetting (>1 minute) destroys the membrane structure and causes high background.

Step 2: Antibody Coating

• Action: Coat the plate with a high-affinity, low-endotoxin capture antibody (e.g., anti-human IFN-γ) diluted in sterile PBS. Incubate overnight at 4°C.

Step 3: Blocking

• Action: Wash the plate 5x with sterile PBS. Block with 200 µL/well of complete medium containing 10% Human AB serum for 2 hours at room temperature.

• Validation Check: Ensure the serum is heat-inactivated and batch-tested to confirm it does not spontaneously activate PBMCs[7].

Step 4: Cell Preparation & Plating

• Action: Thaw PBMCs and rest them overnight in a 37°C incubator. Count cells and assess viability. Plate 200,000 to 300,000 cells per well[1].

• Validation Check: Perform an Acridine Orange/Propidium Iodide (AO/PI) or Trypan Blue viability count. Do not proceed if viability is <90%. Dead cells will cause high background[2].

Step 5: Antigen Stimulation

• Action: Add NY-ESO-1 (139-156) peptide to a final concentration of 1-10 µg/mL. Ensure the final DMSO concentration in the well is <0.5% to prevent cellular toxicity. Include a positive control (PHA) and a negative control (DMSO equivalent).

Step 6: Incubation

• Action: Incubate for 18-24 hours at 37°C, 5% CO2.

• Validation Check: Place a warning label on the incubator. Do not move or bump the plates to prevent diffuse spots[2][9].

Step 7: Detection Antibody & Washing

• Action: Empty the plate and wash 6x with PBS-Tween (0.05%). Add the biotinylated detection antibody. Incubate for 2 hours at room temperature.

• Validation Check: Filter the detection antibody through a 0.22 µm syringe filter immediately before adding it to the plate to remove aggregates[2].

Step 8: Enzyme Conjugate & Substrate Development

• Action: Wash 6x with PBS-Tween. Add Streptavidin-enzyme conjugate (e.g., ALP or HRP) and incubate for 1 hour. Wash 3x with PBS-Tween, then 3x with plain PBS (Tween interferes with some substrates). Add the precipitating substrate (e.g., AEC or BCIP/NBT).

• Validation Check:Do not walk away. Monitor the color development visually under a dissecting microscope (usually takes 5-15 minutes). Stop the reaction the moment spots are clearly defined but before the background membrane begins to darken[7][9].

Step 9: Stopping & Drying

• Action: Stop the reaction by washing extensively with tap water. Remove the plastic underdrain from the plate and rinse the back of the PVDF membrane to remove trapped reagents[8].

• Validation Check: Air-dry the plate completely in the dark. Drying overnight at 4°C tightens the membrane matrix and maximizes the contrast between the spots and the background[2].

References

• Creative Biolabs. "ELISpot Troubleshooting". Available at:[Link]

• Creative Biolabs. "Enzyme-linked Immunosorbent Spot Protocol & Troubleshooting". Available at: [Link]

• U-CyTech. "Troubleshooting T cell ELISPOT assay". Available at:[Link]

• Proceedings of the National Academy of Sciences (PNAS). "Survey of naturally occurring CD4+ T cell responses against NY-ESO-1 in cancer patients". Available at:[Link]

• ResearchGate. "Association between endotoxin contamination and IFN-γ release in an ELISPOT assay". Available at: [Link]

• National Institutes of Health (NIH) / PMC. "Development of an Interferon-Gamma ELISPOT Assay to Detect Human T Cell Responses to HSV-2". Available at: [Link]

• National Institutes of Health (NIH) / PubMed. "Endotoxin contamination in commercially available Cas9 proteins potentially induces T-cell mediated responses". Available at:[Link]

Sources

• 1. mabtech.com [mabtech.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. pnas.org [pnas.org]
• 4. Endotoxin contamination in commercially available Cas9 proteins potentially induces T-cell mediated responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development of an Interferon-Gamma ELISPOT Assay to Detect Human T Cell Responses to HSV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 8. Troubleshooting T cell ELISPOT assay | U-CyTech [ucytech.com]
• 9. Enzyme-linked Immunosorbent Spot Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]

Technical Support Center: Optimizing NY-ESO-1 (139-156) MHC Class II Tetramer Assays

Welcome to the Advanced Immunomonitoring Support Center. This guide is specifically engineered for researchers and drug development professionals struggling with high background and low signal-to-noise ratios when utilizing Cancer/Testis Antigen 1 (CTAG1 / NY-ESO-1) 139-156 tetramers.

Because NY-ESO-1 139-156 is an MHC Class II-restricted epitope[1], detecting antigen-specific CD4+ T cells presents unique biophysical challenges compared to Class I assays. The following troubleshooting guides, empirical data, and self-validating protocols are designed to establish a rigorous, high-fidelity assay.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: Why am I seeing massive background staining with the NY-ESO-1 139-156 tetramer in my PBMC samples? A: High background is an inherent biophysical hurdle in MHC Class II tetramer assays. The interaction between a CD4+ T cell receptor (TCR) and the peptide-MHC II complex is characterized by remarkably low affinity. To compensate, researchers often stain at higher concentrations or temperatures, which inadvertently increases non-specific binding[2]. Furthermore, MHC Class II tetramers are highly prone to binding non-target cells—specifically B cells and monocytes—via Fc receptors, as well as adhering non-specifically to dead or apoptotic cells[3].

Q2: How can I definitively exclude non-specific B cell and monocyte binding from my true CD4+ T cell population? A: You must implement a "Decoy Tetramer" strategy combined with a robust dump channel. A decoy tetramer utilizes the exact same MHC Class II allele as your NY-ESO-1 reagent, but is loaded with an irrelevant endogenous peptide (such as hCLIP) and conjugated to a different fluorochrome (e.g., APC)[2][4].

• The Causality: B cells and monocytes that bind the tetramer due to sticky fluorochromes (like PE) or streptavidin backbones will bind both the decoy and the target tetramer[4]. True NY-ESO-1-specific CD4+ T cells will only bind the target tetramer. By gating out double-positive cells, you mathematically eliminate structural false positives.

Q3: My true positive NY-ESO-1 population is too dim to separate from the negative cloud. How can I boost the specific signal? A: Incorporate a Protein Kinase Inhibitor (PKI) such as Dasatinib . When an MHC Class II tetramer binds to a cognate TCR at physiological temperatures, it triggers Lck/Fyn kinase cascades that cause rapid internalization of the TCR complex[3][5].

• The Causality: Internalization pulls the fluorescent tetramer inside the cell, where the acidic environment quenches the fluorochrome, drastically reducing your signal. Adding 50 nM Dasatinib 30 minutes prior to staining paralyzes the actin cytoskeleton, trapping the TCR-tetramer complex on the cell surface and amplifying the fluorescence intensity by up to 3-fold[3][5].

Q4: What are the optimal temperature and incubation times for this specific epitope? A: Historically, Class II tetramers were stained at 37°C for 2-3 hours to force low-affinity binding[2]. However, prolonged 37°C incubation increases cell death, clumping, and non-specific background[3]. Our authoritative recommendation: If you use Dasatinib to prevent TCR internalization, you can shift your staining conditions to 1 hour at 4°C or Room Temperature . This lower temperature preserves cell viability and minimizes the thermodynamic stickiness of the tetramer, yielding a vastly superior signal-to-noise ratio[3].

Part 2: Quantitative Impact of Assay Modifications

The table below synthesizes the expected impact of sequential protocol optimizations on the Signal-to-Noise (S/N) ratio and background frequency of NY-ESO-1 139-156 CD4+ T cell detection.

Assay Condition	Background Frequency (False Positives)	Signal-to-Noise (S/N) Ratio	Mechanistic Benefit
Standard Staining (37°C, 2h, No PKI)	High (~0.45%)	Low (< 5)	Baseline; high TCR internalization and cell death.
+ Fc Block & Dump Channel	Moderate (~0.15%)	Moderate (~12)	Eliminates dead cells (PI+) and Fc-mediated binding.
+ Dasatinib (50 nM)	Moderate (~0.12%)	High (~35)	Traps TCRs on the surface; drastically boosts true positive MFI.
+ Decoy Tetramer (hCLIP)	Very Low (<0.01%)	Optimal (> 60)	Excludes fluorochrome/streptavidin-reactive B cells.

Part 3: Self-Validating Experimental Protocol

To ensure absolute scientific integrity, this protocol functions as a self-validating system . Every step contains an internal control to verify that the resulting data is biologically accurate and free of artifactual noise.

Reagents Required:

• Target Tetramer: HLA-DP4 (or appropriate allele) NY-ESO-1 139-156 (PE conjugated).

• Decoy Tetramer: HLA-DP4 hCLIP (APC conjugated)[2].

• Dasatinib (50 nM final concentration)[3].

• FcR Blocking Reagent[3].

• Dump Channel Antibodies: CD14-FITC, CD19-FITC.

• Viability Dye: Propidium Iodide (PI) or Fixable Viability Dye (FVD)[2].

• Surface Markers: CD3-BV421, CD4-BV510.

Step-by-Step Methodology:

• Cell Thawing & Resting: Thaw PBMCs and rest them in RPMI + 10% Human AB serum at 37°C for 2 hours. Validation: Assess viability; proceed only if >90%. Dead cells are the primary sink for non-specific tetramer binding[2].

• Kinase Inhibition: Add Dasatinib to the culture media at a final concentration of 50 nM. Incubate in a 37°C water bath for exactly 30 minutes[3]. Validation: This step ensures TCRs remain locked on the membrane during subsequent steps.

• Fc Receptor Blockade: Transfer 2×106 cells to a FACS tube. Add 2 µL of FcR Blocking Reagent and incubate for 10 minutes at Room Temperature[3].

• Dual Tetramer Staining: Add the Decoy Tetramer (hCLIP-APC) at a 2x concentration relative to your target, followed immediately by the NY-ESO-1 139-156 Tetramer (PE) at optimal titer (typically 2-4 µg/mL)[3][4]. Incubate for 1 hour at 4°C in the dark[3]. Validation: The decoy outcompetes the target for non-specific structural binding sites.

• Surface & Dump Staining: Without washing, add the surface antibody cocktail (CD3, CD4) and the dump channel cocktail (CD14, CD19). Incubate for an additional 20 minutes at 4°C.

• Washing & Viability: Wash cells twice with cold FACS Buffer (0.1% BSA, 2 mM EDTA in PBS)[3]. Resuspend in 200 µL FACS buffer containing 0.5 µg/mL Propidium Iodide (if analyzing immediately)[2].

• Flow Cytometric Gating Strategy:

  • Gate 1: Lymphocytes (FSC/SSC)

  • Gate 2: Live Cells (PI negative)

  • Gate 3: CD14/CD19 negative (Dump negative)

  • Gate 4: CD3+ / CD4+

  • Gate 5: Target Tetramer (PE) Positive AND Decoy Tetramer (APC) Negative.

Part 4: Mechanistic & Workflow Visualizations

Fig 1. Optimized workflow for NY-ESO-1 139-156 tetramer staining with decoy exclusion.

Fig 2. Dasatinib prevents TCR internalization, preserving MHC Class II tetramer signal.

References

• Flow Cytometric Clinical Immunomonitoring Using Peptide–MHC Class II Tetramers: Optimization of Methods and Protocol Development. National Center for Biotechnology Information (PMC). Available at:[Link][3]

• MHC Tetramers Specifically Identify High and Low Avidity Donor-Specific B Cells in Transplantation Tolerance and Rejection. National Center for Biotechnology Information (PMC). Available at:[Link][4]

• DRB4 has a distinct motif and presents a proinsulin epitope that is recognized in subjects with type 1 diabetes. National Center for Biotechnology Information (PMC). Available at:[Link][1]

• Current approaches to MHC class II tetramer staining. Emory University NIH Tetramer Core Facility. Available at:[Link][2]

Sources

• 1. DRB4 has a distinct motif and presents a proinsulin epitope that is recognized in subjects with type 1 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tetramer.yerkes.emory.edu [tetramer.yerkes.emory.edu]
• 3. Flow Cytometric Clinical Immunomonitoring Using Peptide–MHC Class II Tetramers: Optimization of Methods and Protocol Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MHC Tetramers Specifically Identify High and Low Avidity Donor-Specific B Cells in Transplantation Tolerance and Rejection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caltagmedsystems.co.uk [caltagmedsystems.co.uk]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating T Cell Clones Specific for Cancer/Testis Antigen 1 (139-156)

For researchers, scientists, and drug development professionals at the forefront of cancer immunotherapy, the robust validation of T cell clones is a critical step in the development of effective and safe adoptive cell therapies. This guide provides an in-depth comparison of methodologies for validating T cell clones specific to the Cancer/Testis Antigen 1 (CTAG1A), also known as New York Esophageal Squamous Cell Carcinoma 1 (NY-ESO-1), focusing on the 139-156 peptide region. Our approach emphasizes not just the "how" but the "why," grounding every protocol in scientific rationale to ensure a self-validating experimental workflow.

The Criticality of Validating NY-ESO-1 Specific T Cell Clones

NY-ESO-1 is a highly immunogenic cancer-testis antigen, making it an attractive target for T-cell-based immunotherapies.[1][2][3] Its expression is largely restricted to germ cells in the testis and aberrantly expressed in a wide range of malignancies. This tumor-restricted expression profile minimizes the risk of on-target, off-tumor toxicities. However, the success of T cell receptor (TCR)-engineered T cell therapies hinges on the precise and thorough validation of the selected T cell clones.[4] This validation process is not merely a quality control checkpoint; it is a fundamental aspect of ensuring both the efficacy and safety of the potential therapeutic.

This guide will navigate the essential assays for a comprehensive validation workflow, comparing their strengths and limitations, and providing actionable protocols.

I. Confirming Specificity: Peptide-MHC Multimer Staining

The initial and most direct method to identify and quantify T cells with a specific TCR is through the use of peptide-MHC (pMHC) multimers.[5][6][7] These reagents are composed of multiple pMHC complexes, which bind with high avidity to the specific TCRs on the T cell surface.

Comparison of pMHC Multimer Technologies

Technology	Principle	Advantages	Disadvantages
Tetramers	Four pMHC monomers linked to a streptavidin core.	Widely used, commercially available for many epitopes.	May fail to detect low-affinity T cell clones which can still be functionally relevant.[5][6]
Dextramers	Multiple pMHC molecules attached to a dextran backbone.	Higher avidity, improved detection of low-affinity T cells compared to tetramers.[5]	May have higher background staining if not optimized.
Dodecamers	A central scaffold protein linked to four streptavidin molecules, each with three pMHC ligands.	Significantly more sensitive than tetramers, capable of detecting rare and low-affinity T cells.[8]	Newer technology, less widely available.

Experimental Workflow: Optimized pMHC Multimer Staining

The following workflow is designed to maximize the detection of antigen-specific T cells, including those with lower affinity TCRs.

Caption: Optimized pMHC multimer staining workflow.

Detailed Protocol: Optimized pMHC Multimer Staining

• Cell Preparation : Prepare a single-cell suspension of T cell clones at a concentration of 1-5 x 10^6 cells/mL in FACS buffer (PBS with 2% FBS and 0.05% sodium azide).

• PKI Treatment : Pre-treat cells with a protein kinase inhibitor (e.g., 50 nM Dasatinib) for 30 minutes at 37°C.[7] This prevents TCR internalization upon multimer binding, enhancing the staining signal.[9]

• Multimer Staining : Add the pMHC multimer (e.g., PE-conjugated NY-ESO-1 139-156/HLA-A2 tetramer) at the manufacturer's recommended concentration and incubate for 15 minutes at 37°C in the dark.

• Antibody Staining : Add an anti-fluorochrome antibody (e.g., anti-PE) along with other cell surface marker antibodies (e.g., anti-CD8, anti-CD3) and incubate for 30 minutes at 4°C in the dark.[7]

• Wash : Wash the cells twice with 2 mL of cold FACS buffer.

• Acquisition : Resuspend the cells in 200-500 µL of FACS buffer and acquire the samples on a flow cytometer.

• Analysis : Gate on live, single cells, followed by gating on CD3+ and CD8+ populations. Within the CD8+ population, identify the multimer-positive cells.

II. Assessing Functionality: Cytotoxicity and Cytokine Release Assays

Confirming that a T cell clone can specifically recognize its target is only the first step. It is crucial to demonstrate that this recognition translates into effector functions: killing target cells and producing inflammatory cytokines.

A. Cytotoxicity Assays: Measuring the Killer Instinct

These assays directly measure the ability of T cell clones to lyse target cells presenting the cognate pMHC.[10]

Assay	Principle	Advantages	Disadvantages
Chromium-51 (⁵¹Cr) Release Assay	Target cells are labeled with radioactive ⁵¹Cr. Upon lysis by T cells, ⁵¹Cr is released and measured.	Highly sensitive and has been the gold standard.[10][11][12]	Involves radioactivity, cumbersome, and provides an endpoint measurement.[4][13]
Flow Cytometry-based Assays	Target cells are labeled with a fluorescent dye (e.g., CFSE). Dead cells are identified by a viability dye (e.g., 7-AAD or Propidium Iodide).	Non-radioactive, allows for simultaneous phenotyping of effector and target cells, and can provide kinetic data.[1][14]	Requires a flow cytometer, and dye labeling must be optimized.
Bioluminescence Imaging (BLI) Assay	Target cells are engineered to express luciferase. Cell lysis leads to a decrease in luminescence.	Non-radioactive, highly sensitive, and allows for real-time, kinetic measurements.[4]	Requires genetic modification of target cells.

Experimental Workflow: Flow Cytometry-based Cytotoxicity Assay

Caption: Flow cytometry-based cytotoxicity assay workflow.

Detailed Protocol: Flow Cytometry-based Cytotoxicity Assay

• Target Cell Preparation :

  • Label target cells (e.g., T2 cells or a NY-ESO-1 negative tumor line) with a fluorescent dye like CFSE according to the manufacturer's protocol.

  • Wash the labeled cells and resuspend them in complete culture medium.

  • Pulse one aliquot of target cells with the NY-ESO-1 (139-156) peptide (e.g., 1-10 µg/mL) for 1-2 hours at 37°C. Leave another aliquot unpulsed as a negative control.

• Co-culture :

  • Plate the peptide-pulsed and unpulsed target cells in a 96-well U-bottom plate.

  • Add the T cell clones at various Effector:Target (E:T) ratios (e.g., 40:1, 20:1, 10:1, 5:1).

  • Include controls for spontaneous lysis (target cells alone) and maximum lysis (target cells with a lysis agent like Triton X-100).

  • Incubate the plate for 4-18 hours at 37°C.

• Staining and Analysis :

  • After incubation, add a viability dye such as 7-AAD or Propidium Iodide to each well.

  • Acquire the samples on a flow cytometer.

  • Analyze the data by gating on the CFSE-positive target cell population and then quantifying the percentage of 7-AAD-positive (dead) cells.

  • Calculate the percentage of specific lysis using the formula: 100 x ( (% experimental lysis - % spontaneous lysis) / (% maximum lysis - % spontaneous lysis) ).

B. Cytokine Release Assays: Gauging the T Cell Response

Upon antigen recognition, activated T cells secrete a variety of cytokines, with Interferon-gamma (IFN-γ) being a key indicator of a Th1-type anti-tumor response.

Assay	Principle	Advantages	Disadvantages
ELISA	Measures the total amount of a specific cytokine secreted into the supernatant of a co-culture.[15]	Quantitative, relatively simple, and high-throughput.	Provides a population-level measurement, no single-cell information.
ELISpot	Captures cytokines secreted by individual cells, resulting in "spots" that can be counted.	Highly sensitive, provides single-cell resolution, and quantifies the frequency of cytokine-secreting cells.[16][17]	Can be labor-intensive, and provides information on only one or two cytokines at a time.
Intracellular Cytokine Staining (ICS)	Uses flow cytometry to detect cytokines retained within the cell after stimulation in the presence of a protein transport inhibitor.[5][6][18]	Provides single-cell resolution, allows for multiparametric analysis (phenotype and multiple cytokines simultaneously).[19]	Requires cell fixation and permeabilization, which can affect some cell surface markers.

Experimental Workflow: ELISpot Assay

Caption: Xenograft mouse model workflow for in vivo T cell validation.

Detailed Protocol: In Vivo Efficacy in a Xenograft Model

• Tumor Engraftment :

  • Subcutaneously or intravenously inject a human tumor cell line that expresses both NY-ESO-1 and the appropriate HLA restriction element (e.g., HLA-A2) into immunodeficient mice (e.g., NSG mice). [2] * Monitor tumor growth by caliper measurements or bioluminescence imaging if the tumor cells are luciferase-expressing.

• Adoptive T Cell Transfer :

  • Once tumors are established, intravenously inject the validated NY-ESO-1 specific T cell clones. Include a control group of mice that receive non-specific T cells or vehicle only.

• Monitoring and Endpoint Analysis :

  • Monitor tumor size and the overall health and survival of the mice.

  • At the end of the experiment, or when tumors in the control group reach a predetermined size, euthanize the mice.

  • Harvest tumors, spleen, and other relevant organs.

  • Analyze the tissues by flow cytometry or immunohistochemistry to assess T cell infiltration into the tumor, T cell persistence, and any potential off-tumor toxicities.

IV. Predicting and Mitigating Off-Target Toxicity

A critical aspect of validating T cell clones for clinical use is ensuring their safety by assessing potential off-target toxicities. [11]This involves determining if the TCR cross-reacts with other peptides presented by normal tissues.

Strategies for Off-Target Toxicity Assessment

• Alanine Scanning : Systematically replacing each amino acid in the target peptide with alanine to identify key residues for TCR recognition.

• Combinatorial Peptide Library Screening : Screening the T cell clone against a library of diverse peptides to identify potential cross-reactive epitopes. [11]* In Silico Prediction : Using computational algorithms to predict potential off-target peptides based on the TCR sequence and the target peptide.

• Screening Against Normal Tissues : Co-culturing the T cell clones with a panel of normal cells from various tissues to assess for unintended reactivity.

Conclusion

The validation of T cell clones specific for cancer/testis antigens like NY-ESO-1 is a multi-faceted process that requires a suite of orthogonal assays. By systematically evaluating specificity, functionality, in vivo efficacy, and potential for off-target toxicity, researchers can select T cell clones with the highest potential for therapeutic success. This guide provides a framework and detailed methodologies to navigate this critical path in the development of next-generation cancer immunotherapies.

References

• MarinBio. (n.d.). Choosing T-Cell Assays for Cancer Immunotherapy: A Guide to Selection. Retrieved from [Link]

• Cole, D. K., Bulek, A. M., Dolton, G., Schauenburg, A. J., Szomolay, B., Rittase, W., ... & Rizkallah, P. J. (2018). Optimized Peptide–MHC Multimer Protocols for Detection and Isolation of Autoimmune T-Cells. Frontiers in Immunology, 9, 1378.
• Bijen, H. M., de Jong, A. R., van der Steen, D. M., Hagedoorn, R. S., van der Hoorn, M. A., ... & Heemskerk, M. H. (2018). Preclinical Strategies to Identify Off-Target Toxicity of High-Affinity TCRs. Molecular Therapy-Methods & Clinical Development, 10, 181-191.

• Reaction Biology. (n.d.). T Cell Killing Assay Services. Retrieved from [Link]

• Goyal, A., et al. (2025). Development of a workflow for in vitro on- and off-target cytotoxicity assessment of CAR T cell therapies to support first-in-human clinical trials: An orthogonal approach using human induced pluripotent stem cell-derived cells as a surrogate for normal vital organ systems. Current Research in Toxicology, 8, 100243.
• Dolton, G., Zervoudi, E., Rittase, W., Powell, K., Lloyd, A., ... & Cole, D. K. (2015). More tricks with tetramers: a practical guide to staining T cells with peptide–MHC multimers. Immunology, 146(1), 11-22.
• Zhang, C., & Liu, J. (2022). Preclinical Evaluation of CAR T Cell Function: In Vitro and In Vivo Models. Cancers, 14(6), 1493.

• Explicyte. (n.d.). T cell activation & immune checkpoint inhibition killing assays I CRO services. Retrieved from [Link]

• Creative Biolabs. (n.d.). Cytokine Release Assay Service. Retrieved from [Link]

• Penter, L., et al. (2023). Flow-cytometry-based assay to study CD8 + T cell cytotoxicity against tumor cells. STAR protocols, 4(4), 102652.
• Cole, D. K., et al. (2018). Optimized Peptide-MHC Multimer Protocols for Detection and Isolation of Autoimmune T-Cells. Frontiers in Immunology, 9, 1378.

• University of South Wales. (2018, June 29). Optimized Peptide-MHC Multimer Protocols for Detection and Isolation of Autoimmune T-Cells. Retrieved from [Link]

• Scharping, N. E., & Delgoffe, G. M. (2016). Translating in vitro T cell metabolic findings to in vivo tumor models of nutrient competition. The Journal of Immunology, 197(11), 4165-4171.
• Mahr, A., et al. (2016). Abstract 2291: On- and off target toxicity profiling for adoptive cell therapy by mass spectrometry-based immunopeptidome analysis of primary human normal tissues. Cancer Research, 76(14_Supplement), 2291-2291.
• Huang, J., et al. (2016). Detection, phenotyping, and quantification of antigen-specific T cells using a peptide-MHC dodecamer. Proceedings of the National Academy of Sciences, 113(3), E302-E311.
• Cirella, A., et al. (2022). Time to evolve: predicting engineered T cell-associated toxicity with next-generation models. Journal for ImmunoTherapy of Cancer, 10(5), e004495.
• Baulu, E., Gardet, C., Chuvin, N., & Depil, S. (2023). TCR-engineered T cell therapy in solid tumors: State of the art and perspectives. Frontiers in Immunology, 14, 1129429.
• Zhao, Y., et al. (2018). Isolation and characterization of NY-ESO-1–specific T cell receptors restricted on various MHC molecules. Proceedings of the National Academy of Sciences, 115(45), E10608-E10617.

• U-CyTech. (n.d.). T cell ELISPOT assay. Retrieved from [Link]

• ResearchGate. (n.d.). TCR identification, optimization, and validation. Retrieved from [Link]

• CellCarta. (2024, November 19). ELISpot vs. ICS: Optimizing Immune Monitoring in Clinical Trials with the Right Functional Assay. Retrieved from [Link]

• In vivo Group. (2026, January 13). An Innovative In Vivo Model for CAR-T-Cell Therapy Development: Efficacy Evaluation of CD19-Targeting CAR-T Cells on Human Lymphoma, Using the Chicken CAM Assay. Retrieved from [Link]

• Hadrup, S., & Donia, M. (2014). CTL ELISPOT Assay and T Cell Detection. Methods in molecular biology (Clifton, N.J.), 1184, 189–199.
• Gnjatic, S., et al. (2002). Generation of NY-ESO-1-specific CD4+ and CD8+ T Cells by a Single Peptide with Dual MHC Class I and Class II Specificities: A New Strategy for Vaccine Design. Cancer Research, 62(23), 6839-6846.
• Low, J. S., et al. (2018). A cloning and expression system to probe T-cell receptor specificity and assess functional avidity to neoantigens. Blood, 132(18), 1975-1988.

• Held, G. (2019). Isolation and characterization of a TCR specific for a new unconventional NY-ESO-1 epitope. Retrieved from [Link]

• Zhao, M., et al. (2021). Identification of NY-ESO-1157–165 Specific Murine T Cell Receptors With Distinct Recognition Pattern for Tumor Immunotherapy. Frontiers in Immunology, 12, 656338.

• Stanford Medicine. (2025, July 16). In-body CAR-T cell generation proves effective, safe in mice in Stanford Medicine-led study. Retrieved from [Link]

• Drug Discovery News. (2025, August 28). New clinical trial puts in vivo CAR T cells to the test. Retrieved from [Link]

• ResearchGate. (n.d.). Expansion and isolation of NY-ESO-1-specific T cell clones. Retrieved from [Link]

• Li, D., et al. (2024). Identification and validation of tumor-specific T cell receptors from tumor infiltrating lymphocytes using tumor organoid co-cultures.
• Shah, S. A., & Pierce, B. G. (2023). Quantitative approaches for decoding the specificity of the human T cell repertoire. Frontiers in Immunology, 14, 1269096.
• Lee, J., et al. (2022). Defining T cell receptor repertoires using nanovial-based binding and functional screening. Proceedings of the National Academy of Sciences, 119(42), e2208193119.

• Bendle, G. (2025, January 15). Cancer-testis antigen specific chimeric antigen receptor T cells for cancer immunotherapy. Retrieved from [Link]

• O'Donnell, E. F., et al. (2022). Identification of pan-cancer/testis genes and validation of therapeutic targeting in triple-negative breast cancer: Lin28a-based and Siglece-based vaccination induces antitumor immunity and inhibits metastasis. Journal for ImmunoTherapy of Cancer, 10(12), e005574.

• ResearchGate. (n.d.). Defining and validating tumor-specific T cell clones in early-stage non-small cell lung cancer. Retrieved from [Link]

• Mizukami, Y., et al. (2008). Detection of novel cancer-testis antigen-specific T-cell responses in TIL, regional lymph nodes, and PBL in patients with esophageal squamous cell carcinoma. Cancer Science, 99(7), 1448-1454.

• UniProtKB. (n.d.). CTAG1A - Cancer/testis antigen 1 - Homo sapiens (Human). Retrieved from [Link]

Sources

• 1. A Flow Cytometry-Based Cytotoxicity Assay for the Assessment of Human NK Cell Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 3. Measuring Cytotoxicity by Bioluminescence Imaging Outperforms the Standard Chromium-51 Release Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio-protocol.org [bio-protocol.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Optimized Peptide–MHC Multimer Protocols for Detection and Isolation of Autoimmune T-Cells [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. More tricks with tetramers: a practical guide to staining T cells with peptide–MHC multimers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bio-protocol.org [bio-protocol.org]
• 10. Rutgers New Jersey Medical School [njms.rutgers.edu]
• 11. revvity.com [revvity.com]
• 12. bitesizebio.com [bitesizebio.com]
• 13. TCR-T cell therapy: current development approaches, preclinical evaluation, and perspectives on regulatory challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ELISPOT Assay to Measure Peptide-specific IFN-γ Production - PMC [pmc.ncbi.nlm.nih.gov]
• 15. miltenyibiotec.com [miltenyibiotec.com]
• 16. renyi.hu [renyi.hu]
• 17. med.virginia.edu [med.virginia.edu]
• 18. Assessment of Chimeric Antigen Receptor T Cell-Associated Toxicities Using an Acute Lymphoblastic Leukemia Patient-derived Xenograft Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 19. IFN-γ ELISpot Assays on MultiScreen® IP [sigmaaldrich.com]

in vivo vs in vitro efficacy of cancer/testis antigen 1 (139-156) peptide vaccines

Title : Comprehensive Comparison Guide: In Vivo vs. In Vitro Efficacy of Cancer/Testis Antigen 1 (NY-ESO-1 139-156) Peptide Vaccines

Introduction Cancer/Testis Antigen 1 (NY-ESO-1) is a highly immunogenic tumor-associated antigen expressed in a wide range of malignancies, including melanoma, lung, and esophageal cancers, while being strictly restricted to germ cells in normal adult tissues[1]. The NY-ESO-1 139-156 peptide (amino acid sequence: AADHRQLQLSISSCLQQL) is a particularly valuable vaccine candidate because it harbors multiple overlapping epitopes recognized by both CD4+ and CD8+ T cells across various HLA alleles (e.g., HLA-DP4, HLA-DR, and HLA-A2 cross-reactivity)[2].

However, developing a clinically effective peptide vaccine requires bridging the massive gap between in vitro immunogenicity and in vivo efficacy. While the 139-156 peptide readily activates T cells in controlled laboratory settings, its systemic administration faces severe pharmacokinetic barriers. As a Senior Application Scientist, this guide objectively compares the performance of NY-ESO-1 139-156 peptide vaccines across in vitro and in vivo models, evaluating free peptides, whole recombinant proteins, and advanced nanoparticle delivery systems[3].

The Mechanistic Divide: In Vitro vs. In Vivo Dynamics

In Vitro Dynamics (The Proof of Concept) In vitro assays bypass the physiological and anatomical barriers of the human body. When peripheral blood mononuclear cells (PBMCs) or monocyte-derived dendritic cells (moDCs) are pulsed with the free NY-ESO-1 139-156 peptide, the artificially high local concentration (typically 1-10 µg/mL) forces a mass-action exchange. The peptide directly binds to empty or weakly occupied surface Major Histocompatibility Complex (MHC) molecules without requiring intracellular antigen processing or endosomal escape[4]. This direct surface loading results in rapid, robust T cell activation and interferon-gamma (IFN-γ) secretion, serving as an excellent proof of baseline immunogenicity.

In Vivo Dynamics (The Translational Hurdle) In vivo, the immunological rules change drastically. Unadjuvanted free peptides injected subcutaneously or intramuscularly have a half-life of less than two hours. They are rapidly degraded by serum peptidases and diffuse systemically rather than draining efficiently to the lymph nodes[3]. Furthermore, free peptides lack Pathogen-Associated Molecular Patterns (PAMPs).

Causality of Failure: Without these "danger signals," the few peptides that do reach antigen-presenting cells (APCs) are presented by immature dendritic cells lacking CD80/CD86 costimulatory molecules. Signal 1 (TCR engagement) without Signal 2 (Costimulation) induces T cell anergy (tolerance) rather than activation. To achieve in vivo efficacy, the peptide must be co-delivered with an adjuvant (e.g., Poly-ICLC or α-GalCer/IMM60) or encapsulated in a nanocarrier (e.g., PLGA nanoparticles) to protect it from degradation and ensure targeted delivery to the draining lymph nodes[3].

Mandatory Visualization: Mechanistic Pathway

Fig 1. Mechanistic divergence of free vs. encapsulated NY-ESO-1 139-156 peptide in vitro and in vivo.

Comparative Performance Data

To objectively evaluate the NY-ESO-1 139-156 peptide, we must compare it against alternative formulations (whole protein and nanoparticle-encapsulated peptide) across both environments.

Table 1: In Vitro Performance Comparison (Human PBMC/moDC Models)

Formulation	APC Uptake & Processing Mechanism	CD4+ / CD8+ Cross-Presentation	T Cell Activation (IFN-γ SFU/10⁵ cells)*
Free Peptide (139-156)	Direct surface MHC loading (No intracellular processing required)	Poor (Restricted to specific HLA matches)	Very High (~250-300 SFU)
Whole Recombinant NY-ESO-1	Endocytosis & Proteasomal/Lysosomal processing	Excellent (Broad HLA coverage)	Moderate (~100-150 SFU)
PLGA-Encapsulated Peptide	Phagocytosis & Endosomal escape	Excellent (Facilitates cross-presentation)	Very High (~300-350 SFU)

*Note: SFU (Spot Forming Units) are representative baseline estimates from standardized ELISPOT assays using pre-sensitized patient PBMCs[3].

Table 2: In Vivo Performance Comparison (HLA-Transgenic Mouse Models & Clinical Monitoring)

Formulation	Lymph Node Trafficking	DC Maturation (CD80/86 Upregulation)	In Vivo Efficacy (Tumor Growth Inhibition)
Unadjuvanted Free Peptide	Poor (Rapid systemic clearance)	Low (Risk of inducing immune tolerance)	Minimal to None
Free Peptide + Adjuvant (e.g., IMM60)	Moderate (Peptide still susceptible to degradation)	High (Adjuvant provides necessary DAMPs/PAMPs)	Moderate (Delays tumor progression)
PLGA-Encapsulated Peptide + Adjuvant	Excellent (Nanoparticles drain efficiently via lymphatics)	Very High (Co-delivery of antigen and adjuvant to same cell)	Robust (Significant tumor regression)

Experimental Protocols: A Self-Validating Approach

To ensure scientific integrity, the following protocols incorporate built-in quality control steps to validate the causality of the observed results and prevent false positives.

Protocol A: In Vitro Validation of NY-ESO-1 139-156 Immunogenicity via ELISPOT Purpose: To quantify antigen-specific T cell activation while controlling for baseline viability and non-specific activation.

• APC Generation & Validation: Isolate CD14+ monocytes from HLA-typed patient PBMCs. Culture for 5 days with GM-CSF and IL-4 to generate immature moDCs.

  • Self-Validation Step: Perform flow cytometry for CD11c (positive) and CD14 (negative) to confirm DC differentiation before proceeding.

• Peptide Pulsing: Harvest moDCs and pulse with 10 µg/mL of NY-ESO-1 139-156 peptide (AADHRQLQLSISSCLQQL) for 4 hours at 37°C.

  • Causality: This high concentration drives the thermodynamic exchange of endogenous peptides for the vaccine peptide on surface MHC molecules.

• Co-Culture: Plate 1x10⁵ autologous T cells per well in an anti-IFN-γ coated ELISPOT plate. Add peptide-pulsed moDCs at a 10:1 (T cell:DC) ratio.

• Internal Controls (Critical):

  • Positive Control: T cells + Phytohemagglutinin (PHA) (Validates T cell viability and maximum cytokine release capacity).

  • Negative Control: T cells + moDCs pulsed with an irrelevant peptide (e.g., HIV-Gag) (Establishes the baseline noise and proves antigen specificity).

• Development & Readout: Incubate for 24 hours, wash, apply biotinylated secondary antibody, and develop with AEC substrate. Count Spot Forming Units (SFU).

Protocol B: In Vivo Efficacy and Tumor Challenge Model Purpose: To evaluate the pharmacokinetic survival and anti-tumor efficacy of the vaccine formulation in a physiologically relevant environment.

• Vaccine Formulation: Prepare the NY-ESO-1 139-156 peptide. For the experimental group, encapsulate the peptide and an adjuvant (e.g., IMM60 or Poly-ICLC) into PLGA nanoparticles using a double emulsion solvent evaporation method[3].

  • Causality: PLGA encapsulation shields the peptide from serum peptidases and provides a physical size (~150-200 nm) optimal for lymphatic drainage and selective uptake by professional APCs.

• Immunization Schedule: Use HLA-DP4 or HLA-A2 transgenic mice (to ensure humanized MHC presentation). Administer the vaccine subcutaneously at the tail base on Days 0, 14, and 28.

• Tumor Challenge: On Day 35, inject 1x10⁵ B16 melanoma cells engineered to express human NY-ESO-1 subcutaneously into the right flank.

• Efficacy Monitoring:

  • Measure tumor volume using digital calipers every 2 days (Volume = length × width² / 2).

  • Self-Validation Step: On Day 45, sacrifice a subset of mice and perform flow cytometry on the tumor-draining lymph nodes. Stain for CD8+ / CD4+ T cells and NY-ESO-1 specific tetramers. This proves that tumor regression is causally linked to the expansion of antigen-specific T cells, rather than non-specific inflammation.

Conclusion

The NY-ESO-1 139-156 peptide is a potent immunogen in vitro, capable of eliciting strong CD4+ and CD8+ T cell responses due to direct MHC loading. However, its in vivo efficacy is strictly dependent on the delivery mechanism. Unadjuvanted free peptides fail due to rapid pharmacokinetic clearance and lack of costimulation. To translate the in vitro promise of the 139-156 epitope into in vivo clinical success, researchers must utilize advanced formulations—such as PLGA nanoparticles co-encapsulating adjuvants—to ensure simultaneous delivery of the antigen and danger signals to draining lymph nodes.

Sources

• 1. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 2. pnas.org [pnas.org]
• 3. Frontiers | PLGA Nanoparticles Co-encapsulating NY-ESO-1 Peptides and IMM60 Induce Robust CD8 and CD4 T Cell and B Cell Responses [frontiersin.org]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]

Safety & Regulatory Compliance

Cancer/testis antigen 1 (139-156) proper disposal procedures

Standard Operating Procedure: Handling, Reconstitution, and Disposal of Cancer/testis antigen 1 (139-156)

As a Senior Application Scientist, I frequently consult with laboratories that treat synthetic peptides as benign reagents. This is a critical operational oversight. Cancer/testis antigen 1 (139-156)—commonly referred to as NY-ESO-1 (139-156)—is a highly specific, 18-amino-acid immunogenic epitope designed to bind major histocompatibility complex (MHC) molecules and facilitate robust T-cell activation[1].

Because this peptide is biologically active, improper handling or disposal can lead to unintended immune sensitization, cross-contamination of sensitive assays, or environmental regulatory violations[2]. This guide provides a self-validating, step-by-step operational framework to ensure your laboratory maintains absolute compliance with OSHA and NIH safety standards while preserving the integrity of your research[3][4].

Physicochemical Properties & Hazard Assessment

Understanding the physical nature of NY-ESO-1 (139-156) dictates our handling and disposal logic. Due to its specific sequence and hydrophobic residues, it often requires organic solvents (such as DMSO) for initial reconstitution. This fundamentally alters the downstream waste classification from simple aqueous waste to a mixed-chemical hazard[2].

Table 1: Quantitative Data & Chemical Profile of NY-ESO-1 (139-156)

Property	Specification / Detail
Target Antigen	Cancer/testis antigen 1 (NY-ESO-1)
Peptide Sequence	AADHRQLQLSISSCLQQL[5]
Amino Acid Length	18 residues
Molecular Weight	~2.0 kDa (Peptide) / ~18 kDa (Full Parent Protein)[6]
Primary Solubility	DMSO or specialized assay buffers (sequence-dependent)
Storage (Lyophilized)	-20°C to -80°C (Desiccated, protected from light)[7]
Hazard Classification	Biologically active research chemical; requires localized EH&S disposal[7].

Operational Workflow: Reconstitution & Handling

Expertise & Experience: The highest risk of accidental exposure occurs during the transfer of the lyophilized powder. Static electricity can cause the fine powder to aerosolize, leading to inhalation risks. Always neutralize static on your spatulas and perform all initial handling within a certified Class II Biological Safety Cabinet (BSC) or chemical fume hood[2].

Step-by-Step Reconstitution Protocol:

• Thermal Equilibration: Remove the sealed peptide vial from -80°C storage and allow it to equilibrate to room temperature in a desiccator for 30 minutes.

  • Causality: Opening a cold vial introduces atmospheric moisture, leading to rapid peptide degradation via hydrolysis and inaccurate concentration calculations.

• Centrifugation: Spin the vial at 10,000 x g for 60 seconds.

  • Causality: This dislodges any lyophilized powder adhered to the cap, preventing aerosolization upon opening.

• Primary Solubilization: Add the calculated volume of sterile DMSO directly to the vial to achieve a high-concentration master stock (e.g., 10 mg/mL).

• Validation of Dissolution (Self-Validating Step): Vortex gently and sonicate in a water bath for 1-2 minutes. Hold the vial against a dark background. The solution must be 100% optically clear.

  • Causality: Any turbidity indicates incomplete dissolution, which will ruin downstream assays and create heterogeneous, high-concentration localized waste.

• Aliquoting: Dilute to working concentrations using aqueous buffers (e.g., PBS) and aliquot into sterile, low-protein-binding microcentrifuge tubes. Store immediately at -80°C to prevent repeated freeze-thaw degradation[2].

Figure 1: Step-by-step handling and reconstitution workflow for NY-ESO-1 (139-156) peptide.

Comprehensive Disposal Procedures

Trustworthiness & Logic: No experiment should begin without a predefined waste management plan[3]. Because NY-ESO-1 (139-156) is often used in conjunction with human cell lines (e.g., PBMCs for T-cell assays) and organic solvents, waste must be segregated meticulously. Never pour peptide solutions down public laboratory drains or discard them in regular trash [2][7].

A. Liquid Waste Disposal

• Biohazardous Liquid Waste (Cell Culture Media + Peptide):

  • Collect in a designated liquid biohazard vacuum flask containing a final concentration of 10% sodium hypochlorite (bleach).

  • Allow a minimum contact time of 30 minutes.

  • Causality: The oxidative power of bleach denatures the AADHRQLQLSISSCLQQL sequence and destroys biological material. Following neutralization, dispose of the liquid down the sanitary sewer only if local EH&S regulations permit; otherwise, route to chemical waste[3].

• Organic Chemical Waste (DMSO/Acetonitrile + Peptide):

  • Collect in a clearly labeled, chemically compatible, high-density polyethylene (HDPE) waste carboy.

  • Label explicitly: "Hazardous Waste - Mixed Organics with Synthetic Peptides (DMSO, <1% NY-ESO-1 139-156)".

  • Causality: Do not autoclave organic solvents due to severe explosion risks. Route this carboy directly to EH&S for professional chemical incineration[3].

B. Solid Waste Disposal

• Sharps & Glass: Place all glass vials that contained the lyophilized peptide into a puncture-resistant, rigid sharps container. Do not attempt to rinse and reuse, as the rinsate becomes hazardous waste[3].

• Contaminated Consumables: Dispose of all pipette tips, microcentrifuge tubes, and contaminated gloves into a designated chemical solid waste bin[2].

• Decontamination: If consumables were mixed with live cells, autoclave the solid biohazardous waste at 121°C (15 psi) for 30 minutes. The extreme heat and pressure will permanently denature the peptide, rendering it biologically inert before final incineration by a licensed contractor.

Figure 2: Logical decision tree for the segregation and disposal of peptide laboratory waste.

Emergency Spill Response Plan

In the event of an accidental spill of the peptide solution or powder:

• Isolate: Restrict access to the spill area immediately.

• PPE Verification: Ensure you are wearing fresh nitrile gloves, safety goggles, and a lab coat[2].

• Containment:

  • For liquids: Cover the spill with absorbent pads.

  • For dry powder:Do not sweep. Sweeping aerosolizes the peptide. Cover gently with damp absorbent paper to trap the powder.

• Decontamination: Wipe the area with 10% bleach to denature the peptide, followed by 70% ethanol to remove any residual hydrophobic peptide and solvent.

• Disposal: Place all cleanup materials into a solid hazardous waste bag for EH&S incineration.

References

• Buy Cancer/testis antigen 1 (139-156) (EVT-243558) - EvitaChem Source: evitachem.com URL:1

• Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides Source: peptide24.store URL:2

• Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH Source: nih.gov URL:3

• DRB4*01:01 Has a Distinct Motif and Presents a Proinsulin Epitope That Is Recognized in Subjects with Type 1 Diabetes Source: researchgate.net URL:5

• Laboratory Safety Guidelines When Handling Peptides and Research Chemicals Source: continentalpeptides.com URL:7

Sources

• 1. evitachem.com [evitachem.com]
• 2. peptide24.store [peptide24.store]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. NIH Guide: MAINTENANCE AND OPERATION OF SYNTHETIC PEPTIDE FACILITY [grants.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. evitachem.com [evitachem.com]
• 7. Laboratory Safety Guidelines for Peptides & Chemicals [continentalpeptides.com]